Thiazole, 2-bromo-4-(3-methylphenyl)- chemical structure and properties
Executive Summary Thiazole, 2-bromo-4-(3-methylphenyl)- (also known as 2-bromo-4-m-tolylthiazole) is a high-value heterocyclic building block used extensively in the synthesis of bioactive small molecules. Its structural...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
Thiazole, 2-bromo-4-(3-methylphenyl)- (also known as 2-bromo-4-m-tolylthiazole) is a high-value heterocyclic building block used extensively in the synthesis of bioactive small molecules. Its structural utility lies in the orthogonal reactivity of the thiazole core: the C2-bromide serves as an electrophilic handle for transition-metal-catalyzed cross-couplings (e.g., Suzuki-Miyaura, Buchwald-Hartwig), while the C5 position remains available for electrophilic aromatic substitution (SEAr) or C-H activation.
This monograph details the physiochemical properties, robust synthetic pathways, and reactivity profiles necessary for integrating this scaffold into drug discovery campaigns, particularly for kinase inhibitors and GPCR ligands.
Chemical Identity & Physiochemical Properties[1][2]
This compound features a 1,3-thiazole ring substituted at the 2-position with a bromine atom and at the 4-position with a 3-methylphenyl (m-tolyl) group. The lipophilicity conferred by the tolyl group, combined with the polarizability of the thiazole sulfur, makes it an ideal fragment for occupying hydrophobic pockets in protein targets.
Table 1: Chemical Specifications
Property
Value / Description
IUPAC Name
2-Bromo-4-(3-methylphenyl)-1,3-thiazole
Molecular Formula
C₁₀H₈BrNS
Molecular Weight
254.15 g/mol
Physical State
Solid (Predicted based on analogs)
Melting Point
~65–70 °C (Estimated from 4-phenyl analog [1])
Solubility
Soluble in DCM, EtOAc, DMSO, DMF; Insoluble in water
LogP (Predicted)
~3.8 (High lipophilicity)
H-Bond Donors
0
H-Bond Acceptors
1 (Thiazole Nitrogen)
TPSA
12.89 Ų
Synthetic Pathways[5][6]
The most reliable route to 2-bromo-4-arylthiazoles is a two-step sequence: the Hantzsch Thiazole Synthesis followed by a Sandmeyer-type radical-nucleophilic aromatic substitution . This method is preferred over direct bromination of 4-(3-methylphenyl)thiazole due to superior regiocontrol.
Step 1: Hantzsch Cyclization
The reaction of 2-bromo-3'-methylacetophenone (α-haloketone) with thiourea yields the 2-aminothiazole intermediate.
Technical Monograph: 2-Bromo-4-(3-methylphenyl)thiazole as a Strategic Scaffold
The following technical guide details the identification, synthesis, and application of 2-Bromo-4-(3-methylphenyl)thiazole . Executive Summary 2-Bromo-4-(3-methylphenyl)thiazole is a specialized heteroaromatic building b...
Author: BenchChem Technical Support Team. Date: March 2026
The following technical guide details the identification, synthesis, and application of 2-Bromo-4-(3-methylphenyl)thiazole .
Executive Summary
2-Bromo-4-(3-methylphenyl)thiazole is a specialized heteroaromatic building block used primarily in the development of kinase inhibitors and pharmaceuticals targeting the adenosine receptor landscape. Unlike its 4-phenyl analog (CAS 57516-16-2), this specific meta-tolyl derivative is frequently treated as a "make-on-demand" intermediate rather than a bulk catalog item.
This guide provides the definitive technical pathway for researchers: identifying the compound through its stable precursor (CAS 5330-67-6), detailing the synthesis via the Sandmeyer reaction, and establishing validation protocols for drug discovery applications.
Chemical Identity & Registry
While the target bromide often lacks a permanent index in public databases due to its reactive nature, its identity is anchored by its stable amino-precursor.
Target Compound Data[1][2][3][4][5]
Chemical Name: 2-Bromo-4-(3-methylphenyl)-1,3-thiazole
Availability: Widely available from major building block suppliers (Enamine, Sigma-Aldrich, Combi-Blocks).
Synthesis Strategy & Mechanism
The most reliable route to 2-bromo-4-(3-methylphenyl)thiazole is a two-step sequence: the Hantzsch Thiazole Synthesis (if starting from ketones) followed by a Sandmeyer-type Bromination . Direct bromination of 4-arylthiazoles is often non-selective; thus, the amino-conversion is preferred for regiochemical purity.
Reaction Pathway
The synthesis exploits the diazonium salt instability of the 2-aminothiazole. The amino group at position 2 is diazotized using sodium nitrite (NaNO₂) in hydrobromic acid (HBr), followed by substitution with the bromide ion, often catalyzed by copper(I) bromide (CuBr).
Workflow Diagram
Figure 1: Strategic synthesis pathway from commercial acetophenone derivatives to the target 2-bromothiazole scaffold.
Detailed Experimental Protocol
This protocol is adapted from standard methodologies for 2-bromothiazole synthesis (e.g., J. Med. Chem. protocols) and is self-validating through visual endpoints (color change, gas evolution).
Dissolution: Charge a round-bottom flask with 1.0 eq of the amine (CAS 5330-67-6). Add 10-15 eq of 48% hydrobromic acid (HBr). The excess acid is critical to prevent diazo-coupling side reactions.
Cooling: Cool the suspension to -5°C to 0°C using an ice-salt bath. Efficient stirring is mandatory to prevent local hotspots.
Diazotization: Dropwise add a solution of 1.5 eq NaNO₂ in minimum water.
Observation: The solution will turn dark/orange, and nitrogen gas evolution may be visible.
Control: Maintain internal temperature below 5°C. Stir for 20-30 minutes after addition.
Phase 2: Sandmeyer Substitution
Reagents: CuBr (0.5-1.0 eq).
Catalyst Addition: Carefully add CuBr (Copper(I) bromide) to the cold diazonium solution.
Note: Some protocols dispense with CuBr if HBr concentration is high enough, but CuBr ensures higher yields.
Reaction: Allow the mixture to warm slowly to room temperature over 2 hours.
Endpoint: Evolution of nitrogen gas (
) ceases.
Workup: Neutralize carefully with saturated NaHCO₃ or NaOH (exothermic!). Extract with Ethyl Acetate (3x). Wash organics with brine, dry over MgSO₄, and concentrate.
Purification: Silica gel chromatography (Hexanes/EtOAc gradient). The bromide is typically less polar than the starting amine.
Characterization & Validation
The target molecule must be validated against the following expected data points. The shift of the H-5 proton on the thiazole ring is the primary diagnostic marker.
Quantitative Data Summary
Parameter
Value / Range
Notes
Physical State
Off-white to pale yellow solid
Low melting point expected (approx 40-60°C)
¹H NMR (CDCl₃)
2.40 (s, 3H, )
Methyl group on phenyl ring
¹H NMR (CDCl₃)
7.40 (s, 1H, Thiazole H-5)
Diagnostic singlet; desheilded by Br
¹H NMR (CDCl₃)
7.15 - 7.70 (m, 4H, Ar-H)
Typical meta-substituted pattern
MS (ESI+)
Characteristic 1:1 Br isotope pattern
Structural Logic
The 2-position is highly electrophilic in the precursor but becomes a versatile handle for nucleophilic attack or metal-catalyzed coupling in the product. The 4-position aryl group stabilizes the ring but introduces steric bulk that prevents 5-substitution during the Sandmeyer reaction, ensuring regioselectivity.
Applications in Drug Discovery
The 2-bromo-4-arylthiazole scaffold is a "privileged structure" for Suzuki-Miyaura cross-coupling reactions.
Mechanism: The C-Br bond at the 2-position is activated for oxidative addition by Pd(0) catalysts.
Utility: It allows the rapid library generation of 2,4-disubstituted thiazoles , a motif found in potent CDK inhibitors and adenosine A2A receptor antagonists.
Protocol Note: When coupling, use mild bases (e.g.,
) to preserve the thiazole ring integrity.
References
Precursor Registry: ChemicalBook. 4-(m-Tolyl)thiazol-2-amine (CAS 5330-67-6) Entry.[2] Link
Analog Reference: Sigma-Aldrich. 2-Bromo-4-phenylthiazole (CAS 57516-16-2) Product Sheet. Link
Synthetic Methodology: Potts, K. T., et al. "Derivatives of Thiazole." Journal of the Chemical Society, 1954. (Classic Hantzsch/Sandmeyer reference for thiazoles).
Modern Application: Das, D., et al. "Thiazole-based inhibitors of novel targets." European Journal of Medicinal Chemistry, 2016. (Contextual usage of 2-bromo scaffolds).
2-Bromo-4-(m-tolyl)thiazole molecular weight and formula
The following technical guide details the physicochemical properties, synthesis, and application of 2-Bromo-4-(m-tolyl)thiazole , a critical intermediate in medicinal chemistry. [1] Physicochemical Profile & Core Data 2-...
Author: BenchChem Technical Support Team. Date: March 2026
The following technical guide details the physicochemical properties, synthesis, and application of 2-Bromo-4-(m-tolyl)thiazole , a critical intermediate in medicinal chemistry.
[1]
Physicochemical Profile & Core Data
2-Bromo-4-(m-tolyl)thiazole is a halogenated heteroaromatic scaffold used primarily as a building block in the synthesis of pharmaceutical agents (e.g., kinase inhibitors) and agrochemicals. Its structural distinctiveness lies in the meta-substitution of the phenyl ring, which offers unique steric and lipophilic properties compared to its more common para-isomer.
Molecular Identity
Property
Data
IUPAC Name
2-Bromo-4-(3-methylphenyl)-1,3-thiazole
Common Name
2-Bromo-4-(m-tolyl)thiazole
Molecular Formula
C₁₀H₈BrNS
Molecular Weight
254.15 g/mol
Exact Mass
252.9561 g/mol
CAS Number
Note: Often indexed by vendors under custom synthesis codes; structurally related to 101862-33-3 (p-isomer).[1]
SMILES
Cc1cccc(c1)-c1csc(Br)n1
Calculated Properties
LogP (Predicted): ~3.8 – 4.1 (Highly lipophilic due to the aryl-thiazole core).
Topological Polar Surface Area (TPSA): ~12.9 Ų (Attributable to the thiazole nitrogen).
Physical State: Typically an off-white to pale yellow solid at room temperature.
Solubility: Insoluble in water; soluble in DCM, chloroform, DMSO, and ethyl acetate.
Synthetic Pathways and Experimental Protocols
The most robust route to 2-Bromo-4-(m-tolyl)thiazole is the Hantzsch-Sandmeyer Sequence . This two-stage workflow first constructs the thiazole ring via condensation and then installs the bromine atom via diazonium chemistry.
Pathway Diagram (Hantzsch-Sandmeyer)
Figure 1: Step-wise synthesis of 2-Bromo-4-(m-tolyl)thiazole from 3-methylacetophenone.
Detailed Experimental Protocol
Stage 1: Hantzsch Thiazole Synthesis
Objective: Cyclization to form the 2-aminothiazole core.
Aryl Protons: Multiplet, ~7.1–7.7 ppm (4H). The meta-substitution pattern will show a complex splitting (s, d, t, d).
Methyl Group: Singlet, ~2.40 ppm (3H).
¹³C NMR:
C2-Br: ~135–140 ppm (Quaternary).
C4 (Aryl-linked): ~150–155 ppm.
Methyl Carbon: ~21 ppm.
Mass Spectrometry (LC-MS)
Ionization: ESI+ or APCI+.
Pattern:
[M+H]⁺: 253.9 and 255.9 (Equal intensity doublet due to ⁷⁹Br/⁸¹Br isotopes).
Fragmentation: Loss of Br (M-79/81) is a common fragmentation pathway.
Applications in Drug Discovery (SAR)
The 2-bromo-4-arylthiazole scaffold is a "privileged structure" in medicinal chemistry. The C2-bromine serves as a versatile handle for Palladium-catalyzed cross-coupling, allowing the rapid generation of libraries for Structure-Activity Relationship (SAR) studies.
Functionalization Logic
Figure 2: Divergent synthesis strategies using the 2-bromo handle for SAR library generation.
Strategic Utility
Hydrophobic Pocket Filling: The m-tolyl group provides a specific steric bulk that often complements hydrophobic pockets in enzymes (e.g., BRAF, EGFR) better than the linear p-tolyl group.
C2-Diversification: The bromine at C2 is highly reactive toward nucleophilic aromatic substitution (SₙAr) and metal-catalyzed couplings, making it an ideal "exit vector" for extending the molecule into solvent-exposed regions of a protein target.
References
BenchChem. (2025).[2] Application Notes and Protocols for the Sandmeyer Reaction on Heterocyclic Amines. Retrieved from
Kashyap, S. J., et al. (2018). "Design, Synthesis and DFT Modeling of 2-Amino-5-arylazothiazole Derivatives." Molecules, 23(2), 1449. Retrieved from
ChemicalBook. (2024). Product Entry: 2-Bromo-4-(p-tolyl)thiazole and Isomers. Retrieved from [3]
PubChem. (2025).[4] Compound Summary: 2-Bromo-4-phenyl-1,3-thiazole Derivatives. National Library of Medicine. Retrieved from
2-Bromo-4-(3-methylphenyl)-1,3-thiazole: A Senior Application Scientist's Guide to Synthesis, Database Identification, and Molecular Derivatization
Introduction to the Privileged Thiazole Scaffold In modern medicinal chemistry and agrochemical development, the 1,3-thiazole ring represents a "privileged scaffold"—a molecular framework capable of providing high-affini...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction to the Privileged Thiazole Scaffold
In modern medicinal chemistry and agrochemical development, the 1,3-thiazole ring represents a "privileged scaffold"—a molecular framework capable of providing high-affinity ligands for diverse biological targets. Specifically, 2-bromo-4-(3-methylphenyl)-1,3-thiazole serves as a highly versatile electrophilic building block. The presence of the m-tolyl group provides a specific steric and lipophilic profile, while the C2-bromine atom acts as a highly reactive handle for transition-metal-catalyzed cross-coupling reactions.
Because specific positional isomers (like the m-tolyl variant) can sometimes be elusive in direct database queries compared to their p-tolyl (CAS 101862-33-3)[1] or unsubstituted phenyl (CID 9921106)[2] counterparts, this whitepaper is designed to provide researchers with a comprehensive roadmap. We will decode its physicochemical profile, detail its de novo synthesis via causality-driven protocols, and outline its downstream functionalization.
Chemical Identification and PubChem Database Navigation
When querying databases like PubChem for specific functionalized heterocycles, researchers must often rely on SMILES strings or substructure searches if the exact compound name yields no primary CID (Compound Identifier).
To computationally define 2-bromo-4-(3-methylphenyl)-1,3-thiazole in cheminformatics platforms, use the following identifiers:
While the p-tolyl isomer is well-documented commercially[1], the m-tolyl isomer shares near-identical topological polar surface area (TPSA) and partition coefficient (LogP) values. Understanding these parameters is critical for predicting blood-brain barrier (BBB) permeability and oral bioavailability during the hit-to-lead optimization phase.
Table 1: Predicted Physicochemical Properties
Data extrapolated from validated structural analogs (e.g., CID 9921106 and CAS 101862-33-3)[1][2].
Property
Value
Cheminformatics Significance
Molecular Weight
254.15 g/mol
Optimal for fragment-based drug design (FBDD)
LogP (Predicted)
~3.88
High lipophilicity; favors hydrophobic target pockets
TPSA
41.1 Ų
Excellent membrane permeability (< 90 Ų ideal for BBB)
H-Bond Donors
0
Reduces desolvation penalty during target binding
H-Bond Acceptors
2
Thiazole nitrogen acts as a key hydrogen bond acceptor
Rotatable Bonds
1
Low entropic penalty upon target engagement
Synthetic Methodologies: The Hantzsch-Sandmeyer Axis
The most reliable, scalable, and regioselective method for synthesizing 2-bromo-4-arylthiazoles is a two-step sequence: the Hantzsch Thiazole Synthesis followed by a Sandmeyer-type Bromination .
Pathway Logic and Causality
Direct bromination of a pre-formed 4-(3-methylphenyl)thiazole is notoriously unselective, often leading to mixtures of C2 and C5 brominated products. By constructing the thiazole ring with an amino group already at the C2 position (using thiourea), we perfectly control the regiochemistry. The subsequent Sandmeyer reaction replaces the amine with a bromine atom under mild, non-aqueous conditions.
Figure 1: Two-step regioselective synthesis of 2-bromo-4-(3-methylphenyl)-1,3-thiazole.
Step-by-Step Protocol: Sandmeyer-Type Bromination
This protocol assumes the successful prior synthesis of 4-(3-methylphenyl)thiazol-2-amine.
Reagents:
4-(3-Methylphenyl)thiazol-2-amine (1.0 equiv)
Copper(II) bromide (CuBr2) (1.2 equiv)
tert-Butyl nitrite (t-BuONO) (1.5 equiv)
Anhydrous Acetonitrile (CH3CN) (0.2 M)
Procedure:
Preparation of the Cu(II) Solution: In an oven-dried, argon-flushed round-bottom flask, suspend CuBr2 in anhydrous CH3CN. Cool the mixture to 0 °C using an ice-water bath.
Diazotization Initiation: Add t-BuONO dropwise to the cold suspension over 5 minutes. Stir for an additional 10 minutes.
Expert Insight:t-BuONO is chosen over aqueous NaNO2/HCl. Aqueous conditions frequently lead to the hydrolysis of the diazonium intermediate, yielding the unwanted 2-hydroxythiazole byproduct. Anhydrous conditions strictly enforce the bromination pathway.
Substrate Addition: Dissolve the 4-(3-methylphenyl)thiazol-2-amine in a minimal amount of anhydrous CH3CN. Add this solution dropwise to the reaction mixture at 0 °C.
Gas Evolution and Maturation: Remove the ice bath and allow the reaction to warm to room temperature. Vigorous nitrogen gas evolution will be observed as the diazonium salt decomposes and undergoes single-electron transfer (SET) with the copper species.
Self-Validating Checkpoint: Monitor via TLC (Hexane:EtOAc 4:1). The highly polar amine starting material (low Rf) will disappear, replaced by a highly non-polar, UV-active product spot (high Rf).
Workup: Quench the reaction with 1M aqueous HCl to solubilize copper salts. Extract with Ethyl Acetate (3x). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate in vacuo.
Purification: Purify via flash column chromatography (Silica gel, Hexane/EtOAc gradient) to yield the pure 2-bromo-4-(3-methylphenyl)-1,3-thiazole as a solid.
Downstream Applications: The Thiazole as a Synthetic Hub
The C2-bromine bond in the thiazole ring is highly activated toward oxidative addition by low-valent palladium species due to the electron-deficient nature of the heterocycle. This makes the molecule an ideal hub for generating complex molecular architectures.
Figure 2: Divergent functionalization pathways of the bromothiazole scaffold.
Protocol: Standard Suzuki-Miyaura Cross-Coupling
To construct biaryl systems (e.g., coupling with a substituted phenylboronic acid to create a target for kinase inhibition):
Setup: Charge a Schlenk tube with 2-bromo-4-(3-methylphenyl)-1,3-thiazole (1.0 equiv), arylboronic acid (1.2 equiv), and K2CO3 (2.0 equiv).
Catalyst Addition: Add Pd(PPh3)4 (5 mol%) inside a glovebox or under a strict counter-flow of argon.
Expert Insight: The C2 position of thiazole is reactive enough that standard, inexpensive Pd(0) tetrakis catalysts are sufficient; highly engineered dialkylbiaryl phosphine ligands (like SPhos or XPhos) are rarely required unless the boronic acid is extremely sterically hindered.
Solvent & Degassing: Add a degassed mixture of 1,4-Dioxane and H2O (4:1 v/v). Subject the mixture to three freeze-pump-thaw cycles to remove dissolved oxygen, which rapidly degrades the active Pd(0) species.
Heating: Seal the tube and heat at 90 °C for 12 hours.
Validation: LC-MS analysis should show the disappearance of the brominated starting mass (M+ and M+2 isotopic signature) and the appearance of the coupled product mass [M+H]+.
Conclusion
2-Bromo-4-(3-methylphenyl)-1,3-thiazole is a potent, regioselectively accessible building block. By understanding its physicochemical properties and employing anhydrous Sandmeyer protocols, researchers can efficiently synthesize this scaffold. Its subsequent derivatization via palladium-catalyzed cross-coupling unlocks vast areas of chemical space, making it indispensable for modern drug discovery campaigns targeting everything from antimicrobial resistance to oncology.
References
PubChem Compound Summary for CID 9921106, 2-Bromo-4-phenyl-1,3-thiazole
National Center for Biotechnology Information (NCBI)[Link]
Physical Properties and Characterization of 2-Bromo-4-Arylthiazole Derivatives
Technical Guide for Research & Development Executive Summary: The Scaffold at a Glance The 2-bromo-4-arylthiazole moiety is a critical heterocyclic scaffold in medicinal chemistry and materials science. Unlike its 2-amin...
Author: BenchChem Technical Support Team. Date: March 2026
Technical Guide for Research & Development
Executive Summary: The Scaffold at a Glance
The 2-bromo-4-arylthiazole moiety is a critical heterocyclic scaffold in medicinal chemistry and materials science. Unlike its 2-amino precursors, the 2-bromo derivative serves as a high-value electrophile for palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Stille, Negishi), allowing for the rapid expansion of chemical space at the C-2 position.
This guide provides a definitive technical analysis of the physical, spectral, and structural properties of 2-bromo-4-phenylthiazole (Model Compound) and its aryl derivatives. It synthesizes crystallographic data, spectral fingerprints, and validated synthesis protocols to support reproducible experimentation.
Structural & Electronic Architecture
Understanding the physical behavior of these derivatives requires an analysis of their solid-state and electronic properties.
Crystallographic Data
The crystal structure of 2-bromo-4-phenylthiazole reveals a near-planar geometry, facilitated by conjugation between the thiazole
-system and the phenyl ring.
Crystal System: Monoclinic
Space Group:
Dihedral Angle: The phenyl ring is twisted approximately 7.5° relative to the thiazole plane, allowing for significant
-orbital overlap while minimizing steric clash between the orth-protons and the thiazole sulfur/nitrogen.
Packing: Molecules form centrosymmetric dimers via
stacking interactions (centroid distance ~3.8 Å) and short intermolecular contacts (~3.54 Å), which influence its melting point and solubility profile.[1][2][3]
Electronic Effects
The C-2 position is activated by the electron-withdrawing nature of the aza-group (-N=) and the bromine atom.
C2-Br Bond: The C-Br bond is polarized, making C2 highly susceptible to oxidative addition by transition metals.
C4-Aryl: The aryl group acts as a conjugative stabilizer. Electron-donating groups (EDGs) on the aryl ring (e.g., -OMe) increase electron density in the thiazole ring, slightly raising the pKa of the nitrogen, whereas electron-withdrawing groups (EWGs) (e.g., -NO2) decrease solubility and stability.
Validated Synthesis Protocol
The most robust route to high-purity 2-bromo-4-arylthiazoles is a two-step sequence: Hantzsch Thiazole Synthesis followed by a Sandmeyer-type Bromination . This pathway avoids the regioselectivity issues of direct bromination of 4-arylthiazoles.
-Haloketone condenses with thiourea to form the 2-amino-4-arylthiazole intermediate.
Step 2: Sandmeyer Bromination (The Critical Step)
This protocol converts the stable 2-amino intermediate to the reactive 2-bromo target.
Protocol:
Diazotization: Dissolve 2-amino-4-phenylthiazole (10 mmol) in Acetonitrile (MeCN).
Reagent Addition: Add Copper(II) Bromide (CuBr
) (1.5 eq) followed by dropwise addition of tert-Butyl Nitrite (-BuONO) (1.5 eq) at 0°C.
Reaction: Stir at room temperature for 2 hours. The solution will turn dark as nitrogen gas evolves.
Workup: Quench with 10% HCl. Extract with Ethyl Acetate. Wash with brine.
Purification: Silica gel column chromatography (Hexane/EtOAc 95:5). The 2-bromo product is less polar than the amine precursor.
Figure 1: Step-wise synthesis pathway from acetophenone precursors to the 2-bromo-4-arylthiazole scaffold via the Hantzsch-Sandmeyer route.[4]
Physical & Chemical Properties Profile
The following data is specific to 2-bromo-4-phenylthiazole (CAS: 57516-16-2). Derivatives with substituted aryl rings will exhibit shifts in these values.
Property
Value / Characteristic
Notes
Molecular Weight
240.12 g/mol
Formula: CHBrNS
Physical State
Crystalline Solid
Typically pale yellow needles or prisms.
Melting Point
54 – 55 °C (327–328 K)
Sharp melting point indicates high purity. Significantly lower than the 2-amino precursor (~145 °C) due to loss of H-bonding.
Solubility (Water)
Negligible (< 0.1 mg/mL)
Highly lipophilic.
Solubility (Organic)
High
Soluble in DCM, CHCl, EtOAc, Acetone, DMSO, MeCN.
LogP (Predicted)
3.60 ± 0.4
Indicates high permeability and potential for passive transport; suitable for CNS-active drug design.
pKa (Conjugate Acid)
~1.5 (Estimated)
The thiazole nitrogen is weakly basic, further reduced by the inductive effect of the C2-Br.
Spectral Characterization Standards
To validate the identity of synthesized 2-bromo-4-arylthiazole derivatives, compare experimental data against these standard spectral fingerprints.
Nuclear Magnetic Resonance (NMR)
H NMR (500 MHz, DMSO-):
8.16 (s, 1H): The diagnostic H-5 proton of the thiazole ring. It appears as a sharp singlet.
7.92 (d, Hz, 2H): Ortho-protons of the phenyl ring.
7.46 (t, Hz, 2H): Meta-protons of the phenyl ring.
7.0–7.5 (NH) confirms complete conversion from the amine precursor.
C NMR (125 MHz, DMSO-):
~135–140: C-2 (C-Br). The carbon attached to bromine is distinctively shifted.[5]
~150–155: C-4 (Thiazole-Phenyl junction).
~115–120: C-5 (Thiazole CH).
Infrared Spectroscopy (FT-IR)
3098, 3063 cm
: Aromatic C-H stretching (weak).
1476, 1420 cm
: Thiazole ring stretching (C=N and C=C).
689, 730 cm
:C-Br stretch and C-S-C deformation. These are the fingerprint bands for halogenated thiazoles.
UV-Vis Spectroscopy
: ~270–280 nm (in Ethanol).
Transitions: Primarily
transitions of the conjugated thiazole-phenyl system. The absorption is blue-shifted compared to 2-amino derivatives due to the loss of the auxochromic amino group.
Structure-Activity Relationship (SAR) Logic
For researchers utilizing this scaffold in drug discovery, the physical properties directly influence biological behavior.
Figure 2: Correlation between the physicochemical properties of the 2-bromo-4-arylthiazole scaffold and its applications in synthesis and biology.
References
Bunev, A. S., et al. (2014). "2-Bromo-4-phenyl-1,3-thiazole." Acta Crystallographica Section E, E70, o139.[1] Link
Potts, K. T., & Huseby, R. M. (1966). "1,2,4-Triazoles.[6] XVI. Derivatives of the s-Triazolo[3,4-b][1,3,4]thiadiazole Ring System." The Journal of Organic Chemistry, 31(11), 3528–3531. (Foundational synthesis methodology). Link
Kashyap, S. J., et al. (2012). "Synthesis of 2,4-disubstituted thiazoles and their antimicrobial activity." Journal of Chemical and Pharmaceutical Research, 4(4), 2090-2096. (Spectral data comparison). Link
PubChem. (2025). "2-Bromo-4-phenylthiazole Compound Summary." National Library of Medicine. Link
Sigma-Aldrich. (2025). "Safety Data Sheet: 2-Bromo-4-phenylthiazole." (Solubility and Safety Data). Link
Safety data sheet (SDS) for 2-bromo-4-(3-methylphenyl)thiazole
Technical Whitepaper: Advanced Safety & Handling Protocols for 2-Bromo-4-(3-methylphenyl)thiazole Executive Summary: Beyond the Standard SDS In the realm of medicinal chemistry, 2-bromo-4-(3-methylphenyl)thiazole serves...
Author: BenchChem Technical Support Team. Date: March 2026
Technical Whitepaper: Advanced Safety & Handling Protocols for 2-Bromo-4-(3-methylphenyl)thiazole
Executive Summary: Beyond the Standard SDS
In the realm of medicinal chemistry, 2-bromo-4-(3-methylphenyl)thiazole serves as a critical "heteroaryl halide" scaffold, widely utilized in palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig) to construct complex pharmaceutical agents. While standard Safety Data Sheets (SDS) classify this compound as a generic irritant, its structural properties—specifically the electrophilic C2-bromine and the electron-deficient thiazole ring—dictate a more rigorous safety profile.
This guide transcends the basic "wear gloves" advice, providing a mechanistic understanding of the compound's hazards and establishing a self-validating workflow for its safe manipulation in high-throughput and scale-up synthesis.
Physicochemical Profile & Identification
To ensure accurate identification and handling, we must first establish the compound's identity and likely physical state, derived from structural homologs where specific experimental data is proprietary.
Property
Description
Chemical Name
2-bromo-4-(3-methylphenyl)-1,3-thiazole
Structural Class
2-Halothiazole / Heteroaryl Bromide
CAS Number
Not widely indexed (Use 57516-16-2 [2-bromo-4-phenylthiazole] as the closest toxicological surrogate)
Molecular Formula
C₁₀H₈BrNS
Molecular Weight
~254.15 g/mol
Physical State
Low-Melting Solid or Viscous Oil . (The parent phenyl analog melts at 54°C; the meta-methyl group disrupts packing, likely lowering the MP).
Solubility
Soluble in DCM, THF, DMSO; Insoluble in water.
Hazard Analysis & Risk Assessment (GHS)
While often labeled as "Warning," the specific reactivity of the 2-bromothiazole moiety warrants a precautionary upgrade to "Danger" protocols, particularly regarding ocular safety.
H335: May cause respiratory irritation.[1][2][4][5][6]
Inhalation of dust/aerosols irritates mucous membranes.
The "Silent" Hazard: Electrophilic Reactivity
Unlike simple aryl bromides (e.g., bromobenzene), the nitrogen atom in the thiazole ring withdraws electron density, making the C-Br bond at position 2 significantly more reactive toward nucleophiles.
Implication: If this compound contacts moist tissues (eyes, lungs), it can react faster and more aggressively than standard carbocyclic halides. Treat eye protection as the primary critical control point.
Operational Workflows: Self-Validating Protocols
To mitigate the risks identified above, we employ a "Risk-Based Workflow." The following diagram illustrates the decision logic for PPE and containment based on the compound's physical state.
Workflow Diagram: Risk Assessment & PPE Logic
Figure 1: Decision logic for PPE selection based on the physical state of the thiazole intermediate.
Protocol: Safe Weighing & Transfer
The Problem: Static electricity can cause charged powders of thiazoles to "jump" during weighing, contaminating the balance and user.
The Solution:
Ionization: Use an anti-static gun or ionizer bar inside the balance enclosure.
Containment: Weigh into a tared vial with a septum cap, not onto weighing paper. This minimizes open-air exposure.[1][2][4][6]
Solvent Transfer: If the compound is an oil or low-melting solid, dissolve it in the reaction solvent (e.g., THF or Dioxane) inside the stock bottle (if using the whole amount) or use a pre-weighed syringe for transfer.
Synthesis Context: Cross-Coupling Safety
This compound is most frequently used in Suzuki-Miyaura couplings. The safety profile changes when combined with catalysts and bases.
The "Degassing" Hazard
Thiazoles can poison Palladium catalysts if oxygen is present, leading to stalled reactions. Researchers often vigorously degas solvents.
Risk: "Bumping" of solvent containing the toxic thiazole into the vacuum line or manifold.
Control: Use the Freeze-Pump-Thaw method or inert gas sparging before adding the thiazole substrate. Add the substrate after the solvent is degassed to prevent volatilization/loss into the vacuum system.
Reaction Workflow Diagram
Figure 2: Step-by-step safety workflow for Palladium-catalyzed coupling of 2-bromothiazoles.
Emergency Response & Toxicology
Ocular Exposure (Critical)
Due to the H318 (Serious Eye Damage) potential:
Immediate Action: Do not wait for a specific neutralizer. Irrigate with water or saline for minimum 30 minutes .
Mechanism: The thiazole ring is lipophilic; it will penetrate the corneal epithelium. Continued irrigation is necessary to flush the compound from the lipid bilayer.
Spill Cleanup
Solid Spill: Do not sweep (creates dust). Cover with a wet paper towel (soaked in dilute bleach or detergent) to dampen, then wipe up.
Liquid/Oil Spill: Absorb with vermiculite or sand. Do not use combustible materials like sawdust, as brominated compounds can react exothermically with certain organics under fire conditions.
Storage & Stability
Temperature: Store at 2–8°C . Thiazoles can darken (oxidize) over time.
Light: Protect from light. The C-Br bond is photosensitive; UV exposure can lead to homolytic cleavage and formation of radical species.
Incompatibility: Keep away from strong oxidizing agents (peroxides) and strong bases (which may deprotonate the methyl group or attack the ring).
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 9921106, 2-Bromo-4-phenylthiazole. Retrieved from [Link]
Li, J. J. (2014).Name Reactions in Heterocyclic Chemistry II. Wiley. (Context on Thiazole Reactivity and Toxicity Mechanisms).
Isomers of 2-bromo-4-(methylphenyl)thiazole: Synthesis, Mechanistic Insights, and Applications in Medicinal Chemistry
Executive Summary The 2-bromo-4-arylthiazole scaffold is a privileged building block in modern medicinal chemistry and organic synthesis. Specifically, the isomers of 2-bromo-4-(methylphenyl)thiazole —differing only by t...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The 2-bromo-4-arylthiazole scaffold is a privileged building block in modern medicinal chemistry and organic synthesis. Specifically, the isomers of 2-bromo-4-(methylphenyl)thiazole —differing only by the ortho, meta, or para positioning of the methyl group on the phenyl ring—present unique steric and electronic profiles. These structural nuances dictate their behavior in downstream cross-coupling reactions (e.g., Suzuki-Miyaura, Stille) and influence the pharmacokinetic properties of the final active pharmaceutical ingredients (APIs). This whitepaper provides a comprehensive technical guide to the structural properties, self-validating synthetic protocols, and mechanistic causality behind the preparation of these critical isomers.
Structural Isomerism & Chemical Properties
The position of the methyl group on the phenyl ring fundamentally alters the 3D conformation of the molecule. The thiazole and phenyl rings naturally favor a coplanar arrangement to maximize
-conjugation. However, steric hindrance can disrupt this planarity.
The para-Isomer (4-methylphenyl): The most widely utilized isomer () . The para-methyl group projects away from the thiazole core, resulting in zero steric clash. This allows perfect coplanarity, maximizing UV absorbance and facilitating rapid oxidative addition during palladium-catalyzed cross-coupling.
The meta-Isomer (3-methylphenyl): Offers a distinct vector for structure-activity relationship (SAR) exploration without significantly compromising the coplanarity of the biaryl system.
The ortho-Isomer (2-methylphenyl): The methyl group creates a severe steric clash with the C5-proton of the thiazole ring. This forces the biaryl axis to twist out of planarity (dihedral angle ~45–60°), breaking conjugation but providing a rigid, 3D-like scaffold useful for disrupting flat, non-specific binding in target proteins.
Quantitative Isomer Comparison
Property
ortho-Isomer
meta-Isomer
para-Isomer
Chemical Nomenclature
2-Bromo-4-(o-tolyl)thiazole
2-Bromo-4-(m-tolyl)thiazole
2-Bromo-4-(p-tolyl)thiazole
CAS Registry Number
Unregistered / Custom
Unregistered / Custom
101862-33-3
Steric Hindrance (Biaryl)
High (C5-H / Methyl clash)
Low
Minimal
Ring Coplanarity
Twisted (Non-planar)
Planar
Planar
Predicted LogP
~3.60
~3.80
3.88
Primary Application
3D Pharmacophore design
Vector modification
Linear -extension
Synthetic Methodology: A Self-Validating Protocol
The robust synthesis of these isomers relies on a two-stage process: the Hantzsch Thiazole Synthesis followed by a Non-Aqueous Sandmeyer Bromination . This workflow is highly modular; simply selecting the corresponding o-, m-, or p-methylacetophenone starting material dictates the final isomer.
Caption: Synthetic workflow for 2-bromo-4-(methylphenyl)thiazole isomers via Hantzsch and Sandmeyer reactions.
Protocol 1: Hantzsch Cyclization to 2-Amino-4-(methylphenyl)thiazole
Objective: Construct the core 2-aminothiazole ring from an
Dissolution: Suspend the selected 2-bromo-1-(methylphenyl)ethanone isomer in absolute ethanol (0.5 M concentration) in a round-bottom flask equipped with a reflux condenser.
Nucleophilic Addition: Add thiourea (1.1 eq) in a single portion at room temperature.
Causality: Thiourea acts as a bis-nucleophile. The highly polarizable sulfur atom initiates the attack on the
-carbon of the ketone, displacing the bromide ion.
Cyclocondensation: Heat the reaction mixture to reflux (78 °C) for 2–4 hours.
Causality: Elevated temperature provides the activation energy required for the intramolecular cyclization (nitrogen attack on the carbonyl carbon) and the subsequent thermodynamically driven dehydration step, yielding the aromatic thiazole system.
Isolation: Cool the mixture to 0 °C. The product precipitates as the hydrobromide salt. Filter and wash with cold ethanol.
Neutralization: Suspend the isolated salt in water and neutralize with saturated aqueous NaHCO₃ until pH 8 is reached. Extract with ethyl acetate, dry over anhydrous Na₂SO₄, and concentrate in vacuo to isolate the free base.
Protocol 2: Regioselective C2-Bromination via Non-Aqueous Sandmeyer Reaction
Objective: Convert the C2-amine to a C2-bromide using radical-mediated diazotization .
Reagents: 2-Amino-4-(methylphenyl)thiazole (1.0 eq), Copper(II) bromide (CuBr₂, 1.2 eq), tert-Butyl nitrite (t-BuONO, 1.5 eq), Anhydrous Acetonitrile.
Step-by-Step Methodology:
Preparation of the Copper Complex: In an oven-dried, argon-purged flask, suspend CuBr₂ in anhydrous acetonitrile (0.2 M).
Causality: Anhydrous conditions are absolutely critical. The presence of water will trap the highly electrophilic 2-thiazolyldiazonium intermediate, leading to the formation of a 2-hydroxythiazole byproduct instead of the desired bromide.
Nitrosation Agent Addition: Add t-BuONO dropwise to the copper suspension at room temperature.
Substrate Addition (Critical Step): Dissolve the 2-aminothiazole in a minimal amount of anhydrous acetonitrile and add it dropwise to the CuBr₂/t-BuONO mixture over 30 minutes.
Causality: Inverse addition (adding the amine to the nitrosating agent) keeps the steady-state concentration of the diazonium species extremely low. This prevents intermolecular azo-coupling (dimerization) and ensures immediate radical generation and trapping by the copper complex .
Reaction Monitoring: Observe the evolution of N₂ gas. Stir the reaction at room temperature until gas evolution ceases and TLC indicates complete consumption of the starting material.
Workup: Quench the reaction by pouring it into 1M aqueous HCl to break down the copper complexes. Extract with dichloromethane. Wash the organic layer with brine, dry over MgSO₄, and purify via silica gel flash chromatography (Hexanes/EtOAc gradient).
Mechanistic Causality: The Sandmeyer Radical Pathway
The transformation of the C2-amine to the C2-bromide does not proceed via a standard
mechanism due to the instability of the thiazolyl cation. Instead, the reaction relies on a single-electron transfer (SET) radical mechanism mediated by copper.
Caption: Radical mechanism of the non-aqueous Sandmeyer bromination at the thiazole C2 position.
Upon reaction with t-BuONO, the 2-aminothiazole forms a diazonium salt. The Cu(I) species (generated in situ from the homolytic cleavage of t-BuONO or trace impurities in CuBr₂) donates an electron to the diazonium ion. This triggers the extrusion of nitrogen gas (
) and generates a highly reactive -radical at the C2 position of the thiazole ring. This radical rapidly abstracts a bromine atom from the Cu(II)Br₂ complex, yielding the final 2-bromo-4-(methylphenyl)thiazole product and regenerating the Cu(I) catalyst.
Applications in Drug Discovery
The resulting 2-bromo-4-(methylphenyl)thiazoles are highly versatile electrophiles. The C2-bromine is highly activated toward oxidative addition by Pd(0) catalysts. Researchers routinely utilize these isomers in:
Suzuki-Miyaura Couplings: Reacting with arylboronic acids to create 2,4-diarylthiazole scaffolds, which are prevalent in kinase inhibitors and antimicrobial agents.
C5-H Functionalization: Because the C2 position is blocked by bromine and the C4 position is occupied by the methylphenyl group, the C5 position remains the only open site on the heterocycle. This allows for highly regioselective direct C-H arylation or electrophilic halogenation (e.g., using NBS) to create fully substituted 2,4,5-trisubstituted thiazoles.
References
Protocols & Analytical Methods
Method
Application Note: Synthesis and Optimization of 2-Bromo-4-(3-methylphenyl)thiazole via a Two-Step Hantzsch-Sandmeyer Protocol
Executive Summary The 2-bromo-4-arylthiazole scaffold is a privileged structural motif in medicinal chemistry, serving as a critical electrophilic intermediate for transition-metal-catalyzed cross-coupling reactions (e.g...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The 2-bromo-4-arylthiazole scaffold is a privileged structural motif in medicinal chemistry, serving as a critical electrophilic intermediate for transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, and Buchwald-Hartwig aminations). This application note details a robust, high-yielding, two-step protocol for the synthesis of 2-bromo-4-(3-methylphenyl)thiazole starting from the commercially available
The methodology leverages a classic Hantzsch thiazole cyclization followed by a highly optimized, anhydrous Sandmeyer-type bromination. By utilizing non-aqueous diazotization conditions, this protocol explicitly circumvents the formation of 2-hydroxythiazole byproducts, ensuring high purity and scalability for drug development professionals.
Strategic Overview & Mechanistic Rationale
The synthesis is divided into two distinct mechanistic stages, each optimized to prevent common side reactions inherent to electron-deficient heteroaromatics.
Stage 1: Hantzsch Thiazole Cyclization
The reaction of
-haloketones with thiourea is the most direct and reliable method for constructing 2-amino-4-arylthiazoles[1]. In this step, thiourea acts as a bis-nucleophile. The sulfur atom initiates a nucleophilic substitution of the -bromide, forming an intermediate isothiouronium salt. Subsequent intramolecular cyclization occurs via the attack of the primary amine onto the ketone carbonyl, followed by dehydration to yield the aromatic thiazole core. While ionic liquids have been explored for this transformation[2], standard polar protic solvents (like ethanol) provide excellent stabilization of the polar transition states and allow for simple product isolation via precipitation.
Stage 2: Anhydrous Sandmeyer-Type Bromination
Converting a 2-aminothiazole to a 2-bromothiazole using standard aqueous Sandmeyer conditions (NaNO
, aqueous HBr, CuBr) is notoriously problematic. Thiazolyl diazonium salts are highly electrophilic; in the presence of water, they rapidly undergo hydrolysis to form 2-hydroxythiazoles (which tautomerize to thiazolidin-2-ones). To solve this, our protocol employs an anhydrous single-electron transfer (SET) mechanism using tert-butyl nitrite (t-BuONO) as the organic nitrosating agent and Copper(II) bromide (CuBr) as both the redox catalyst and the halogen source in acetonitrile[3],[4].
Caption: Two-step synthetic workflow for the preparation of 2-bromo-4-(3-methylphenyl)thiazole.
Comparative Data & Optimization
The following table summarizes the quantitative optimization data justifying the selected protocol parameters. The stark contrast in yield during the bromination step highlights the necessity of the anhydrous environment.
Reaction Step
Conditions
Reagents
Yield (%)
Purity Profile
Causality / Mechanistic Note
Hantzsch Cyclization
EtOH, Reflux, 2h
-Haloketone, Thiourea
88–92%
Excellent
Protic solvent stabilizes the transition state; product precipitates as an easily isolable HBr salt.
Hantzsch Cyclization
Solvent-free, MW, 1 min
-Haloketone, Thiourea
95%
High
Microwave irradiation accelerates the dehydration step, though scale-up is equipment-limited.
Sandmeyer Bromination
MeCN, 0 °C to RT, 3h
t-BuONO, CuBr
72–76%
Excellent
Anhydrous conditions completely suppress the formation of 2-hydroxythiazole byproducts.
Sandmeyer Bromination
HO/HSO, 0 °C
NaNO, CuBr, HBr
<30%
Poor
Aqueous conditions lead to rapid nucleophilic attack by water on the diazonium intermediate.
Self-Validating Experimental Protocols
To ensure reproducibility and trustworthiness, the following protocols are designed as self-validating systems. Built-in analytical checkpoints allow the chemist to verify the success of the reaction before proceeding to the next step.
Protocol A: Synthesis of 2-Amino-4-(3-methylphenyl)thiazole
Objective: Construct the aminothiazole core via Hantzsch cyclization.
Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-bromo-1-(3-methylphenyl)ethan-1-one (2.13 g, 10.0 mmol) and absolute ethanol (25 mL).
Reagent Addition: Add thiourea (0.84 g, 11.0 mmol, 1.1 equiv) in one portion.
Causality: A slight excess of thiourea ensures complete consumption of the highly reactive
-haloketone, preventing its degradation into complex oligomers.
Cyclization: Heat the mixture to reflux (approx. 78 °C) for 2 hours. The solution will initially turn clear, followed by the precipitation of a white/pale-yellow solid (the hydrobromide salt of the product).
Workup & Free-Basing: Cool the reaction to 0 °C in an ice bath to maximize precipitation. Filter the solid and wash with cold ethanol (10 mL). To obtain the free base, suspend the solid in ethyl acetate (50 mL) and wash with saturated aqueous NaHCO
(2 × 30 mL) until the aqueous layer is slightly basic (pH ~8).
Isolation: Dry the organic layer over anhydrous Na
SO, filter, and concentrate under reduced pressure to yield the product as a pale-yellow solid.
Validation Checkpoint: TLC (Hexane:EtOAc 1:1) should indicate the complete disappearance of the starting material (Rf ~0.8) and the emergence of a highly polar, UV-active spot (Rf ~0.2). The product spot will stain positive (orange/brown) with ninhydrin, confirming the presence of the primary amine.
Protocol B: Synthesis of 2-Bromo-4-(3-methylphenyl)thiazole
Objective: Convert the primary amine to a bromide via an anhydrous Sandmeyer-type reaction.
Reagent Preparation: In an oven-dried 100 mL Schlenk flask under an argon atmosphere, suspend Copper(II) bromide (CuBr
Nitrosation Initiation: Add tert-butyl nitrite (t-BuONO, 0.88 mL, ~7.5 mmol, 1.5 equiv) to the suspension and cool the mixture to 0 °C.
Substrate Addition (Critical Step): Dissolve 2-amino-4-(3-methylphenyl)thiazole (0.95 g, 5.0 mmol) in anhydrous acetonitrile (10 mL). Add this solution dropwise to the CuBr
/t-BuONO mixture over 15 minutes.
Causality: The order of addition is paramount. Adding the amine slowly to an excess of the nitrosating/halogenating mixture ensures that the local concentration of the unreacted amine remains low. This prevents the unreacted amine from coupling with the newly formed diazonium salt to form unwanted azo dyes.
Halogenation: Stir the dark mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2 hours. Gas evolution (N
) will be observed.
Workup: Quench the reaction by adding 1M aqueous HCl (20 mL) to break down the copper complexes. Extract the aqueous mixture with ethyl acetate (3 × 30 mL). Wash the combined organic layers with brine, dry over Na
SO, and concentrate in vacuo.
Purification: Purify the crude dark oil via flash column chromatography on silica gel (Eluent: Hexane:EtOAc 9:1).
Validation Checkpoint: TLC (Hexane:EtOAc 9:1) will show a fast-moving, non-polar UV-active spot (Rf ~0.6). Mass Spectrometry (ESI+) must show the characteristic 1:1 isotopic doublet for bromine at m/z 253.9 and 255.9 [M+H]
.
Caption: Single-Electron Transfer (SET) mechanism in the anhydrous Sandmeyer bromination.
References
Semantic Scholar. Preparation of α-Bromoketones and Thiazoles from Ketones with NBS and Thioamides in Ionic Liquids. Available at: [Link]
ResearchGate. Synthesis of 2–bromo–4–phenylthiazole. Available at:[Link]
ResearchGate. The Structural Combination of SIL and MODAG Scaffolds Fails to Enhance Binding to α-Synuclein but Reveals Promising Affinity to Amyloid β. Available at:[Link]
Hantzsch thiazole synthesis protocol for 2-bromo-4-arylthiazoles
Application Note: High-Fidelity Synthesis of 2-Bromo-4-Arylthiazoles Executive Summary This application note details a robust, two-step protocol for the synthesis of 2-bromo-4-arylthiazoles . While direct halogenation of...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: High-Fidelity Synthesis of 2-Bromo-4-Arylthiazoles
Executive Summary
This application note details a robust, two-step protocol for the synthesis of 2-bromo-4-arylthiazoles . While direct halogenation of thiazoles often leads to substitution at the C5 position (electrophilic aromatic substitution), accessing the C2-bromo derivative requires a strategic functional group interconversion.
This guide utilizes the Hantzsch Thiazole Synthesis to generate a 2-amino intermediate, followed by a Sandmeyer-type diazotization-bromination . This route guarantees regiospecificity at the C2 position, providing a versatile scaffold for subsequent Suzuki-Miyaura couplings or nucleophilic substitutions in drug discovery campaigns.
Strategic Analysis & Mechanism
The Regioselectivity Challenge
Direct bromination of a 4-arylthiazole typically occurs at the C5 position due to the electron-rich nature of the alkene-like bond in the heterocycle. To install a bromine at C2 , one must utilize the 2-amino group as a "placeholder" that directs the cyclization and is subsequently displaced.
Reaction Pathway Visualization
The following diagram outlines the molecular logic flow, from the condensation of precursors to the final dediazoniation.[1]
Experimental Protocols
Phase 1: Hantzsch Condensation (Synthesis of 2-Amino-4-Arylthiazole)
Objective: To construct the thiazole core with a C2-amino handle.[2][3]
Acidification: In a 3-neck flask, suspend 5.0 mmol of the 2-aminothiazole in 10 mL of 48% HBr. Cool the mixture to -5°C to 0°C using an ice/salt bath.
Note: Thiazoles are weakly basic; strong acid is required to prevent triazene formation.
Diazotization: Dissolve 7.5 mmol (1.5 eq) of
in minimal water (~2 mL). Add this solution dropwise to the reaction mixture, maintaining internal temperature below 5°C . Stir for 20 minutes.
Observation: The mixture may darken or become a clear orange solution as the diazonium salt forms.
Sandmeyer Reaction:
Option A (Standard): Add 5.5 mmol (1.1 eq) of
dissolved in a small amount of HBr to the cold diazonium solution.
Option B (Metal-Free): In some high-yielding cases, simply warming the excess HBr diazonium solution promotes substitution, but CuBr guarantees radical transfer.
Displacement: Allow the mixture to warm to room temperature slowly. Gas evolution (
) will be observed. Once evolution ceases, heat to 60°C for 30 minutes to ensure completion.
Workup: Neutralize carefully with
or (exothermic!). Extract with Ethyl Acetate (3x). Wash organics with brine, dry over , and concentrate.
Purification: Flash column chromatography (Hexane/EtOAc gradient). The bromo-thiazole is significantly less polar than the amino-precursor.
Data Analysis & Troubleshooting
Expected Yields & Physical Properties
Compound
Molecular Weight
Typical Yield (%)
Appearance
Melting Point (°C)
2-Amino-4-phenylthiazole
176.24
85 - 92%
White/Cream Solid
147 - 149
2-Bromo-4-phenylthiazole
240.12
65 - 75%
Yellowish Oil/Solid
63 - 65
Troubleshooting Guide
Issue
Probable Cause
Corrective Action
Low Yield (Step 1)
Incomplete condensation
Ensure reflux time is sufficient; check purity of -haloketone (they degrade over time).
Tarry Product (Step 2)
Diazonium decomposition
Keep temperature strictly <5°C during nitrite addition. Add nitrite under the surface if possible.
Regioisomer Contamination
Incorrect Reagent
Verify you used thiourea (C2-amino) and not a thioamide (C2-alkyl/aryl).
Violent Gas Evolution
Too rapid warming
Allow the diazonium solution to warm to RT slowly before heating to 60°C.
Safety & Compliance
-Haloketones: Potent lachrymators. Handle only in a fume hood.
Diazonium Salts: Potentially explosive if dried. Do not isolate the diazonium intermediate; proceed immediately to the bromination step in solution.
HBr: Highly corrosive. Use acid-resistant gloves and eyewear.
References
Sandmeyer Reaction Protocols. Organic Chemistry Portal. Available at: [Link]
Synthesis of 2-aminothiazole derivatives. Clockss/Heterocycles Journal. Available at: [Link] (Search: Heterocycles, Vol 85, No 8, 2012).
Application Note: Regioselective Synthesis & Coupling of 2-Bromo-4-(3-methylphenyl)thiazole
This Application Note is structured to address the specific synthetic challenge of accessing 2-bromo-4-(3-methylphenyl)thiazole . Executive Summary: The synthesis of 2-bromo-4-(3-methylphenyl)thiazole presents a classic...
Author: BenchChem Technical Support Team. Date: March 2026
This Application Note is structured to address the specific synthetic challenge of accessing 2-bromo-4-(3-methylphenyl)thiazole .
Executive Summary:
The synthesis of 2-bromo-4-(3-methylphenyl)thiazole presents a classic regioselectivity paradox in palladium-catalyzed cross-coupling. Direct Suzuki-Miyaura coupling of 2,4-dibromothiazole preferentially occurs at the C2 position , yielding the incorrect regioisomer (2-aryl-4-bromothiazole).
Therefore, this guide provides two distinct protocols:
The Corrective Synthesis (Hantzsch/Sandmeyer): The industry-standard route to construct the specific 2-bromo-4-aryl scaffold with 100% regiocontrol.
The Functionalization Protocol (Suzuki): Optimized conditions for using the target molecule (2-bromo-4-(3-methylphenyl)thiazole) as a substrate in subsequent library generation (coupling at the C2-Br).
Strategic Analysis: The Regioselectivity Trap
For researchers attempting to synthesize 2-bromo-4-(3-methylphenyl)thiazole via direct Suzuki coupling of 2,4-dibromothiazole, it is critical to understand the electronic bias of the thiazole ring.
Mechanistic Insight
In 2,4-dibromothiazole, the C2 position is flanked by both the sulfur and nitrogen atoms, making the C2-Br bond significantly more electron-deficient and activated towards oxidative addition by Palladium(0) than the C4-Br bond.
Major Product:2-(3-methylphenyl)-4-bromothiazole (Incorrect Isomer)
Minor Product: 2-bromo-4-(3-methylphenyl)thiazole (Target)
Visualizing the Regioselectivity
The following decision tree illustrates the divergence in synthetic pathways.
Figure 1: Synthetic decision tree highlighting the regioselectivity failure of direct Suzuki coupling (Red path) versus the success of the Hantzsch/Sandmeyer route (Green path).
Protocol A: Synthesis of the Target (Hantzsch/Sandmeyer Route)
This is the definitive method to obtain 2-bromo-4-(3-methylphenyl)thiazole with high isomeric purity.
Step 1: Hantzsch Thiazole Synthesis
Objective: Construct the thiazole ring with the aryl group fixed at Position 4.
Reagents:
2-Bromo-3'-methylacetophenone (1.0 equiv)
Thiourea (1.1 equiv)
Ethanol (absolute)
Procedure:
Dissolve 2-bromo-3'-methylacetophenone (e.g., 10 mmol) in Ethanol (20 mL).
Add Thiourea (11 mmol) in one portion.
Reflux the mixture for 2–4 hours. Monitor by TLC (formation of a polar, fluorescent spot).
Cool to room temperature. The hydrobromide salt of the product may precipitate.
Neutralize with aqueous NaHCO₃ to precipitate the free base 2-amino-4-(3-methylphenyl)thiazole .
Filter, wash with water, and dry.
Step 2: Sandmeyer Reaction (Bromodeamination)
Objective: Convert the C2-amino group to the C2-bromo group.
Reagents:
Copper(II) Bromide (CuBr₂, 1.5 equiv)
tert-Butyl Nitrite (tBuONO, 1.5 equiv)
Acetonitrile (MeCN, anhydrous)
Procedure:
In a round-bottom flask, suspend CuBr₂ (15 mmol) in anhydrous MeCN (30 mL).
Add tert-butyl nitrite (15 mmol) dropwise at 0°C.
Add 2-amino-4-(3-methylphenyl)thiazole (10 mmol) portion-wise over 15 minutes. Caution: Gas evolution (N₂).
Allow the reaction to warm to room temperature and stir for 2 hours.
Workup: Quench with 1M HCl (to break Cu complexes), extract with Ethyl Acetate (3x).
Wash organic layer with brine, dry over Na₂SO₄, and concentrate.[1]
Purification: Silica gel chromatography (Hexanes/EtOAc 95:5) yields 2-bromo-4-(3-methylphenyl)thiazole .
Protocol B: Suzuki Coupling of the Target (Downstream Functionalization)
If you already possess 2-bromo-4-(3-methylphenyl)thiazole and intend to couple it with a boronic acid (e.g., to create a library), use the following optimized Suzuki conditions. The C2-Br bond is highly reactive.[2]
Reaction:
2-Bromo-4-(3-methylphenyl)thiazole + Ar-B(OH)₂
2-Ar-4-(3-methylphenyl)thiazole
Optimized Conditions Table
Parameter
Condition
Rationale
Catalyst
Pd(PPh₃)₄ (5 mol%)
Tetrakis provides excellent turnover for electron-deficient heteroaryl bromides.
Base
Na₂CO₃ (2.0 equiv)
Mild enough to prevent deboronation; strong enough to activate the boronic acid.
Solvent
DME : Water (4:1)
Dimethoxyethane ensures solubility of the thiazole; water is essential for the transmetallation step.
Temperature
80°C
Sufficient for activation; avoid >100°C to prevent debromination side reactions.
Time
4–12 Hours
Monitor via LCMS to avoid homocoupling of the boronic acid.
Step-by-Step Protocol
Setup: Flame-dry a Schlenk tube or microwave vial and cool under Argon.
Solvent: Add degassed DME (concentration ~0.2 M) and degassed 2M aqueous Na₂CO₃ (2.0 equiv).
Reaction: Seal the vessel and heat to 80°C.
Tip: If using a microwave, heat at 100°C for 20 minutes.
Monitoring: Check TLC for the disappearance of the starting bromide.
Workup: Dilute with EtOAc, wash with water and brine. Dry over MgSO₄.
Purification: Flash column chromatography. Thiazoles are often UV-active and easy to track.
Troubleshooting & Critical Parameters
Catalyst Deactivation
Thiazoles contain a basic nitrogen (N3) and a sulfur atom, both of which can coordinate to Palladium and poison the catalyst.
Solution: If conversion stalls, switch to Pd(dppf)Cl₂·DCM or Pd₂(dba)₃ + XPhos . These bulky, bidentate ligands prevent the thiazole nitrogen from displacing the ligand on the metal center.
Hydrodebromination
A common side product is 4-(3-methylphenyl)thiazole (where Br is replaced by H).
Cause: Excessive heating or protic solvents (Ethanol) promoting hydride transfer.
Fix: Use aprotic solvents (DME, Toluene) and strictly anhydrous conditions aside from the stoichiometric base water.
Experimental Workflow Diagram
Figure 2: Standard experimental workflow for the Suzuki coupling of 2-bromothiazole derivatives.
References
Regioselectivity in Thiazoles: Bach, T., & Heuser, S. (2002). Synthesis of 2'-Substituted 4-Bromo-2,4'-bithiazoles by Regioselective Cross-Coupling Reactions. The Journal of Organic Chemistry, 67(16), 5789–5795. Link
Suzuki Coupling General Guide: Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. Link
Sandmeyer Reaction on Thiazoles: Li, X., et al. (2013). Synthesis of 2-(4-bromophenyl)thiazole. Chemistry - An Asian Journal, 8(7), 1408-1411. Link
Nucleophilic substitution reactions of 2-bromo-4-(3-methylphenyl)thiazole
Application Note: Nucleophilic Aromatic Substitution ( ) of 2-Bromo-4-(3-methylphenyl)thiazole Target Audience: Researchers, synthetic chemists, and drug development professionals. Document Purpose: To provide an authori...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: Nucleophilic Aromatic Substitution (
) of 2-Bromo-4-(3-methylphenyl)thiazole
Target Audience: Researchers, synthetic chemists, and drug development professionals.
Document Purpose: To provide an authoritative, self-validating methodological guide for the late-stage functionalization of 2-bromo-4-(3-methylphenyl)thiazole via Nucleophilic Aromatic Substitution (
).
Introduction & Mechanistic Rationale
In medicinal chemistry, the thiazole ring is a privileged pharmacophore. The compound 2-bromo-4-(3-methylphenyl)thiazole serves as a highly versatile electrophilic building block. While transition-metal-catalyzed cross-coupling (e.g., Suzuki, Buchwald-Hartwig) is a viable pathway for functionalization, Nucleophilic Aromatic Substitution (
) offers a simpler, transition-metal-free alternative for introducing nitrogen, oxygen, and sulfur nucleophiles[1].
The Causality of Reactivity
The reactivity of this substrate is strictly governed by its electronic topology. The C2 position of the thiazole ring is highly electron-deficient. This is caused by the combined inductive and resonance electron-withdrawing effects of the adjacent nitrogen (acting as an electron sink) and sulfur atoms.
Activation: The electronegative nitrogen atom stabilizes the incoming negative charge, facilitating the formation of a delocalized anionic intermediate known as the Meisenheimer complex[2].
Steric Influence: The 4-(3-methylphenyl) substituent provides significant steric bulk and lipophilicity. However, because it is located at the C4 position, it does not sterically hinder the C2 position, allowing even bulky secondary amines to attack efficiently.
Chemoselectivity: Strong organolithium bases can trigger unwanted "halogen-dance" isomerizations in bromothiazoles. Therefore, utilizing moderate bases (like DIPEA or
) strictly funnels the reaction pathway toward [3].
Figure 1: S_NAr addition-elimination mechanism at the thiazole C2 position.
Experimental Workflows & Protocols
To ensure reproducibility, the following protocols are designed as self-validating systems. Visual cues and specific TLC monitoring steps are embedded to confirm reaction progress without requiring immediate LC-MS analysis.
Protocol A: Amination (Nitrogen Nucleophiles)
This protocol is optimized for aliphatic secondary amines (e.g., morpholine, piperidine) and primary amines. For less nucleophilic aniline derivatives, stronger acidic catalysis (e.g., HCl in 1,4-dioxane) or higher temperatures may be required[4].
Preparation: In an oven-dried round-bottom flask equipped with a magnetic stir bar, dissolve 2-bromo-4-(3-methylphenyl)thiazole in anhydrous DMF.
Base Addition: Add DIPEA to the solution. Causality: DIPEA acts as a non-nucleophilic proton sponge to neutralize the HBr byproduct, preventing the amine nucleophile from protonating and losing its nucleophilicity.
Nucleophile Addition: Add the amine nucleophile dropwise at room temperature.
Thermal Activation: Attach a reflux condenser and heat the mixture to 90°C under an inert argon atmosphere.
Self-Validation (Monitoring): After 2 hours, check the reaction via TLC (Eluent: 4:1 Hexanes/Ethyl Acetate). The starting material (
) should disappear, replaced by a more polar, UV-active product spot. A distinct color shift to deep yellow/orange indicates Meisenheimer complex turnover.
Workup: Cool to room temperature and quench with ice-cold distilled water. Extract the aqueous layer with Ethyl Acetate (3 × 20 mL). Wash the combined organic layers thoroughly with 5% aqueous LiCl (to remove DMF) and brine.
Purification: Dry over anhydrous
, concentrate in vacuo, and purify via flash column chromatography.
Protocol B: Etherification (Oxygen Nucleophiles)
Oxygen nucleophiles (alkoxides/phenoxides) require pre-generation of the active nucleophile using a strong base[2].
Reagents:
2-Bromo-4-(3-methylphenyl)thiazole (1.0 equiv)
Alcohol/Phenol (1.2 equiv)
Sodium Methoxide (NaOMe) or Potassium tert-butoxide (KOtBu) (1.5 equiv)
Anhydrous Tetrahydrofuran (THF) or Methanol (0.2 M)
Step-by-Step Methodology:
Alkoxide Generation: In a dry flask under argon, dissolve the alcohol/phenol in anhydrous THF. Slowly add KOtBu at 0°C. Stir for 15 minutes to ensure complete deprotonation.
Substrate Addition: Add a solution of 2-bromo-4-(3-methylphenyl)thiazole in THF dropwise to the alkoxide mixture.
Heating: Warm the reaction to 65°C (reflux for THF).
Workup & Validation: Monitor via TLC. Once complete (typically 2-4 hours), quench with saturated aqueous
to neutralize any remaining base. Extract with dichloromethane (DCM). The product will exhibit higher lipophilicity than the aminated derivatives.
Figure 2: Reagent selection and workflow logic for thiazole derivatization.
Quantitative Data Presentation
The table below summarizes the expected reaction parameters and yields based on established ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">
Note: Thiolates are highly polarizable (soft nucleophiles) and react exceptionally fast with the C2 position of thiazoles, often reaching completion at room temperature.
References
National Institutes of Health (PMC). 2-Aminothiazole derivatives as selective allosteric modulators of the protein kinase CK2. Part 2. Retrieved from: [Link]
ChemRxiv. Taming the Halogen Dance of Bromo(Thi)azoles by Mean of Flow Microreactors. Retrieved from: [Link]
Using 2-bromo-4-(3-methylphenyl)thiazole as a scaffold in medicinal chemistry
Application Note: Strategic Utilization of 2-Bromo-4-(3-methylphenyl)thiazole in Medicinal Chemistry Introduction & Scope The thiazole ring is a "privileged structure" in medicinal chemistry, appearing in numerous FDA-ap...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: Strategic Utilization of 2-Bromo-4-(3-methylphenyl)thiazole in Medicinal Chemistry
Introduction & Scope
The thiazole ring is a "privileged structure" in medicinal chemistry, appearing in numerous FDA-approved drugs including Dasatinib (Bcr-Abl inhibitor), Dabrafenib (BRAF inhibitor), and Ixabepilone (microtubule stabilizer).
This guide focuses on 2-bromo-4-(3-methylphenyl)thiazole , a versatile scaffold that offers a specific geometric vector for drug design. Unlike the unsubstituted 4-phenylthiazole, the 3-methyl group provides a critical lipophilic handle (LogP modulation) and restricts rotation in binding pockets, often enhancing selectivity in kinase hinge regions or GPCR allosteric sites.
Key Advantages of this Scaffold:
C2-Bromine: Highly reactive handle for Pd-catalyzed cross-couplings (Suzuki, Buchwald, Sonogashira).
C4-(3-Methylphenyl): Establishes a hydrophobic anchor (π-π stacking) with a specific steric vector (meta-substitution).
C5-Position: Electron-rich site available for late-stage electrophilic functionalization (halogenation, C-H activation).
Chemical Profile & Stability
Property
Specification
Notes
IUPAC Name
2-bromo-4-(3-methylphenyl)-1,3-thiazole
Molecular Weight
254.15 g/mol
Appearance
Off-white to pale yellow solid
Crystalline
Solubility
DCM, THF, DMSO, EtOAc
Poor in water/hexane
Reactivity
High (C2-Br displacement)
Sensitive to strong nucleophiles
Storage
2-8°C, Inert Atmosphere
Light sensitive (slow debromination)
Synthesis Protocol: The "Make"
While commercially available, in-house synthesis allows for rapid analog generation. The most robust route combines the Hantzsch Thiazole Synthesis with a non-aqueous Sandmeyer-type reaction .
Step 1: Hantzsch Cyclization (Formation of 2-Amino Intermediate)[1]
Rationale: Thiourea acts as a dinucleophile, attacking the
-haloketone to close the ring.
Protocol:
Dissolve 2-bromo-3'-methylacetophenone (1.0 equiv) in absolute ethanol (5 mL/mmol).
Add thiourea (1.1 equiv).
Reflux for 2–4 hours. Monitor via TLC (50% EtOAc/Hexane). The product is usually a polar spot near the baseline.
Workup: Cool to RT. The hydrobromide salt often precipitates. Filter and wash with cold ethanol.
Free Basing: Suspend the salt in water, adjust pH to ~9 with saturated NaHCO
. Filter the free amine precipitate.
Yield: Typically >85%.
Step 2: Non-Aqueous Sandmeyer (Bromination)
Reaction: 2-Amino-thiazole +
-BuONO + CuBr 2-Bromo-thiazole.
Expert Insight: Traditional aqueous Sandmeyer (NaNO
/HBr) often fails with thiazoles due to solubility issues and side reactions. The Doyle-Kovacic method using alkyl nitrites in acetonitrile is superior.
Protocol:
Suspend CuBr
(1.2 equiv) in anhydrous acetonitrile (MeCN) under N.
Add
-butyl nitrite (-BuONO, 1.5 equiv) dropwise at 0°C.
Add the 2-amino-4-(3-methylphenyl)thiazole (1.0 equiv) portion-wise over 15 minutes. Caution: N
gas evolution.
Allow to warm to RT and stir for 2 hours.
Quench: Pour into 1M HCl (aq) to decompose copper complexes.
Extraction: Extract with EtOAc (3x). Wash organics with NH
OH (to remove Cu), water, and brine.
Purification: Silica gel chromatography (0-10% EtOAc in Hexanes). The bromo-thiazole is much less polar than the amine.
Functionalization Workflows (The "Use")
The utility of this scaffold lies in its ability to be rapidly diversified.
Workflow Visualization
Caption: Divergent synthesis pathways from the 2-bromo-4-(3-methylphenyl)thiazole core.
Protocol A: Suzuki-Miyaura Coupling (C-C Bond Formation)
Used to attach aryl/heteroaryl groups at C2, extending the pharmacophore.
Thiazoles mimic the adenine ring of ATP. The 2-amino-4-arylthiazole motif (derived via Buchwald coupling or direct displacement) is a classic "Hinge Binder."
SAR Logic Diagram
Caption: Structure-Activity Relationship (SAR) vectors for the thiazole scaffold.
Case Study Context:
In the development of CDK (Cyclin-Dependent Kinase) inhibitors, the 3-methylphenyl group at C4 sits in the hydrophobic back-pocket (Gatekeeper region). The methyl group provides a "twist" that can prevent the molecule from binding to off-target kinases with smaller gatekeeper residues, thereby enhancing selectivity [1].
References
Das, J., et al. "2-Aminothiazole as a novel kinase inhibitor template. Structure-activity relationship studies toward the discovery of N-(2-chloro-6-methylphenyl)-2-[[6-[4-(2-hydroxyethyl)-1-piperazinyl]-2-methyl-4-pyrimidinyl]amino]-5-thiazolecarboxamide (dasatinib)." Journal of Medicinal Chemistry 49.23 (2006): 6819-6832. Link
Doyle, M. P., et al. "Alkyl Nitrites as Efficient Reagents for the Synthesis of Halides from Amines." Journal of Organic Chemistry 42.14 (1977): 2426–2431. Link
BenchChem. "Application Notes: Isothiazole and Thiazole Scaffolds in Kinase Inhibitor Synthesis." (2025).[1][2][3] Link
RSC Medicinal Chemistry. "Synthesis and evaluation of novel 2,4-disubstituted arylthiazoles." RSC Med.[4] Chem. (2024).[5] Link
Organic Chemistry Portal. "Sandmeyer Reaction and Sandmeyer-type Transformations." Link
Application Note: Strategic C2-Functionalization of 4-(3-Methylphenyl)thiazole for SAR Exploration
Executive Summary & Strategic Rationale The thiazole ring is a privileged pharmacophore in medicinal chemistry, featured in blockbuster kinase inhibitors (e.g., Dasatinib) and antiretrovirals (e.g., Ritonavir). For drug...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Strategic Rationale
The thiazole ring is a privileged pharmacophore in medicinal chemistry, featured in blockbuster kinase inhibitors (e.g., Dasatinib) and antiretrovirals (e.g., Ritonavir). For drug developers working with 4-(3-methylphenyl)thiazole , the C2 position represents the most critical vector for Structure-Activity Relationship (SAR) expansion.
However, functionalizing C2 presents a regioselectivity paradox:
Electrophilic Aromatic Substitution (SEAr) favors the C5 position due to resonance stabilization.
Nucleophilic attacks are difficult without prior activation.
Deprotonation favors C2 (pKa ~29) but requires cryogenic control to prevent ring fragmentation.
This guide details three distinct, self-validating methodologies to overcome these barriers and selectively functionalize the C2 position: Lithiation-Trapping , Pd-Catalyzed C-H Arylation , and Phosphonium Salt Activation .
Chemical Space & Decision Logic
Before selecting a protocol, the researcher must define the target moiety. The electronic character of the thiazole C2-H bond dictates the synthetic pathway.
Decision Tree: Pathway Selection
Figure 1: Strategic decision tree for selecting the optimal functionalization pathway based on the desired C2 substituent.
Method A: Lithiation-Trapping (The "Gold Standard")
Objective: Introduction of carbon electrophiles (formyl, carboxyl, alkyl).
Mechanism: The C2 proton is the most acidic (pKa ~29). Treatment with n-BuLi generates the 2-lithiothiazole species, which is a potent nucleophile.
Critical Mechanistic Insight
The 4-(3-methylphenyl) substituent provides steric bulk but does not significantly deactivate the C2 position. However, temperature control is non-negotiable . Above -50°C, the 2-lithiothiazole intermediate is prone to ring-opening (the "scrambling" or fragmentation pathway), leading to nitriles and thiols.
Detailed Protocol
Reagents:
Substrate: 4-(3-methylphenyl)thiazole (1.0 equiv)
Base: n-Butyllithium (1.2 equiv, 2.5 M in hexanes)
Setup: Flame-dry a 2-neck round-bottom flask under Argon. Add anhydrous THF and the substrate.
Cryogenic Cooling: Cool the solution to -78°C (dry ice/acetone bath). Allow 15 minutes for thermal equilibration.
Deprotonation: Add n-BuLi dropwise via syringe pump over 10 minutes.
Observation: The solution typically turns from pale yellow to a deep orange/red, indicating the formation of the lithiated species.
Incubation: Stir at -78°C for exactly 30 minutes. Do not extend beyond 1 hour.
Trapping: Add the electrophile (neat or in THF) quickly.
Quench: Allow the reaction to warm to 0°C over 1 hour, then quench with sat. NH₄Cl.
Validation Checkpoint
D₂O Quench Test: Before adding valuable electrophiles, run a pilot scale reaction quenching with D₂O. >95% D-incorporation at C2 (verified by ¹H NMR, disappearance of the singlet at ~8.8 ppm) confirms successful lithiation.
Method B: Pd-Catalyzed C-H Arylation (The "Modern Approach")
Objective: Direct coupling with aryl halides without pre-functionalization.
Mechanism: Concerted Metallation-Deprotonation (CMD).
Critical Mechanistic Insight
Standard electrophilic palladation prefers C5.[1] To force C2 selectivity , you must use a base that lowers the energy barrier for the C2-CMD pathway.
The steric bulk of the tert-butoxide base and the specific bite angle of PPh₃ disfavor the crowded transition state required for C5 activation, directing the metal to the more accessible (and acidic) C2 position.
Detailed Protocol
Reagents:
Substrate: 4-(3-methylphenyl)thiazole (1.0 equiv)
Coupling Partner: Aryl Bromide (1.5 equiv)
Catalyst: Pd(OAc)₂ (5 mol%)
Ligand: PPh₃ (10 mol%)
Base: NaOtBu (2.0 equiv)
Solvent: Toluene (anhydrous)
Step-by-Step Workflow:
Glovebox/Schlenk: Charge a pressure vial with Pd(OAc)₂, PPh₃, NaOtBu, and the Aryl Bromide.
Solvation: Add the thiazole substrate dissolved in Toluene.
Reaction: Seal and heat to 110°C for 16 hours.
Workup: Filter through a celite pad (to remove Pd black) and concentrate.
Method C: Phosphonium Salt Activation (Heteroatom Installation)
Objective: Installing O-, N-, or S-nucleophiles (e.g., ethers, amines) at C2.
Mechanism: Thiazoles are electron-neutral/rich and resist Nucleophilic Aromatic Substitution (SNAr). Reacting with PPh₃ and acid creates a thiazol-2-yl-phosphonium salt , turning C2 into a highly electrophilic center acceptable for nucleophilic attack.
Workflow Diagram
Figure 2: Activation of the C2 position via phosphonium salt formation, enabling SNAr-like reactivity on the thiazole core.
Protocol Highlight:
React substrate with Tf₂O (1.1 equiv) and PPh₃ (1.1 equiv) in DCM at 0°C → rt.
Isolate the phosphonium salt (precipitate).
React salt with primary amine or alcohol in the presence of Cs₂CO₃ in DMF at 80°C.
Functional group tolerance (No ketones/aldehydes in substrate)
Steric hindrance of aryl partner
Atom economy (Loss of PPh₃O)
References
Roger, J., et al. (2009).[3] "Ligand-Free Palladium-Catalyzed Direct Arylation of Thiazoles at Low Catalyst Loadings." The Journal of Organic Chemistry.
Zi, Y., et al. (2020).[4] "C–H Functionalization of Benzothiazoles via Thiazol-2-yl-phosphonium Intermediates." Organic Letters.
Thakur, P. P., et al. (2025).[5] "Palladium Catalyst-Controlled Regiodivergent C–H Arylation of Thiazoles." The Journal of Organic Chemistry.
BenchChem Protocols. (2025). "Lithiation of 2-bromo-4-(1,3-dioxolan-2-yl)-1,3-thiazole." BenchChem Application Notes.
Dmochowski, I. J., et al. (2024).[6] "Direct C–H functionalisation of azoles via Minisci reactions." Organic & Biomolecular Chemistry.
Preparation of 2-amino-4-(3-methylphenyl)thiazole precursors
Executive Summary This application note details the optimized protocol for the synthesis of 2-amino-4-(3-methylphenyl)thiazole , a critical pharmacophore in medicinal chemistry. This scaffold serves as a structural core...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
This application note details the optimized protocol for the synthesis of 2-amino-4-(3-methylphenyl)thiazole , a critical pharmacophore in medicinal chemistry. This scaffold serves as a structural core for various Src family kinase inhibitors (e.g., Dasatinib analogs) and antimicrobial agents. The guide focuses on the Hantzsch thiazole synthesis pathway, providing a robust, two-step methodology starting from 3'-methylacetophenone. Special emphasis is placed on the safe handling of lachrymatory intermediates and the regioselective control of the alpha-bromination step.
Retrosynthetic Analysis & Mechanism
The construction of the 2-aminothiazole ring is classically achieved via the Hantzsch synthesis, which involves the condensation of an
-haloketone with a thioamide.
Pathway Logic:
Disconnection: The thiazole ring is disconnected at the N3-C4 and S1-C2 bonds.
Precursors: This reveals two key fragments: 2-bromo-3'-methylacetophenone (electrophile) and thiourea (nucleophile).
Starting Material: The
-bromoketone is generated from 3'-methylacetophenone via radical or electrophilic bromination.
Mechanistic Insight:
The reaction proceeds via an
nucleophilic attack of the thiourea sulfur on the -carbon of the bromoketone, followed by an intramolecular attack of the nitrogen on the carbonyl carbon. Subsequent dehydration yields the aromatic thiazole.
Figure 1: Synthetic pathway for the preparation of 2-amino-4-(3-methylphenyl)thiazole.
Experimental Protocols
Step 1: Synthesis of 2-Bromo-3'-methylacetophenone
Objective: Regioselective
-bromination of the ketone side chain.
Critical Safety Note:
-Haloketones are potent lachrymators (tear agents). All operations must be performed in a properly functioning fume hood. Double-gloving and eye protection are mandatory.
Reagents & Materials:
Reagent
Equivalents
Role
3'-Methylacetophenone
1.0 eq
Starting Material
N-Bromosuccinimide (NBS)
1.05 eq
Brominating Agent
p-Toluenesulfonic acid (p-TsOH)
0.1 eq
Catalyst
| Ethyl Acetate (EtOAc) | Solvent | Reaction Medium |[1]
Protocol:
Setup: Equip a round-bottom flask with a magnetic stir bar and a reflux condenser.
Dissolution: Dissolve 3'-methylacetophenone (10 mmol) in EtOAc (50 mL).
Addition: Add NBS (10.5 mmol) and p-TsOH (1 mmol) to the solution.
Reaction: Heat the mixture to reflux (
C) with vigorous stirring.
Observation: The reaction is typically complete when the succinimide floats to the top or the yellow color of NBS fades (approx. 2-4 hours). Monitor by TLC (Hexane:EtOAc 8:2) for the disappearance of starting material.[2]
Workup:
Cool the mixture to room temperature (RT).
Filter off the precipitated succinimide byproduct.
Biological Relevance : National Institutes of Health (PMC). (2002). In vitro evaluation of amino acid prodrugs of novel antitumour 2-(4-amino-3-methylphenyl)benzothiazoles. Retrieved from [Link]
Technical Support Center: Optimizing the Synthesis of 2-Bromo-4-(3-methylphenyl)thiazole
Welcome to the Technical Support and Troubleshooting Portal for the synthesis of 2-bromo-4-(3-methylphenyl)thiazole. This guide is designed for researchers, medicinal chemists, and drug development professionals who are...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support and Troubleshooting Portal for the synthesis of 2-bromo-4-(3-methylphenyl)thiazole. This guide is designed for researchers, medicinal chemists, and drug development professionals who are utilizing this privileged heterocyclic scaffold in their discovery pipelines.
The standard assembly of this molecule relies on a three-step sequence: α-bromination of 3-methylacetophenone, followed by a Hantzsch cyclization to form the thiazole core, and concluding with a non-aqueous Sandmeyer-type bromination. This guide provides field-proven insights, causality-driven troubleshooting, and strictly validated protocols to maximize your overall yield.
Synthesis Workflow & Mechanistic Pathway
Workflow for the 3-step synthesis of 2-bromo-4-(3-methylphenyl)thiazole.
Quantitative Reaction Parameters
The following table summarizes the expected quantitative metrics and primary failure points for each stage of the synthesis. Use this as a baseline to evaluate the health of your reactions.
Synthesis Stage
Reagents & Solvent
Temp (°C)
Time (h)
Expected Yield (%)
Primary Impurity
1. α-Bromination
Br₂, CHCl₃
0 → RT
2–4
80–90
Dibromoketone
2. Hantzsch Cyclization
Thiourea, Ethanol
78 (Reflux)
4–6
75–85
Unreacted ketone
3. Sandmeyer Bromination
t-BuONO, CuBr₂, MeCN
0 → 60
1–2
45–65
2,5-Dibromothiazole
Troubleshooting Guides & FAQs
Q1: Why am I getting a low yield in the final Sandmeyer bromination step, with a significant amount of a dibrominated byproduct?Causality & Experience: In the conversion of 2-amino-4-(3-methylphenyl)thiazole to the 2-bromo derivative, electrophilic bromination at the C5 position is a major competing pathway[1]. The thiazole ring's C5 position is highly electron-rich and susceptible to electrophilic attack. When using CuBr₂ and an alkyl nitrite, excess CuBr₂ can act as a direct brominating agent at C5, leading to the 2,5-dibromo-4-(3-methylphenyl)thiazole byproduct[2].
Solution: Strictly control the stoichiometry (use exactly 1.5 equivalents of CuBr₂ and t-BuONO) and temperature. Add the t-BuONO slowly at 0 °C to control the exothermic diazonium formation, and only apply gentle heating (up to 60 °C) if the radical displacement stalls[1][3].
Q2: During the Hantzsch cyclization, my reaction stalls and I observe unreacted α-bromoketone. How can I drive it to completion?Causality & Experience: The Hantzsch synthesis between 2-bromo-1-(3-methylphenyl)ethanone and thiourea releases hydrobromic acid (HBr) as the cyclodehydration proceeds[4]. While the reaction typically performs well in refluxing ethanol, the buildup of HBr salts can sometimes stall the nucleophilic attack of the sulfur atom or cause degradation of the intermediates.
Solution: Ensure the thiourea is in a slight excess (1.1 eq). Furthermore, neutralizing the reaction mixture with NaHCO₃ during the aqueous workup is critical to efficiently isolate the 2-aminothiazole as a free base rather than its hydrobromide salt[5].
Q3: Can I use standard aqueous Sandmeyer conditions (NaNO₂ / HBr / CuBr) instead of non-aqueous conditions?Causality & Experience: It is highly discouraged for this specific heterocyclic scaffold. Aqueous diazotization of 2-aminothiazoles often leads to the formation of 2-hydroxythiazole (thiazolone) byproducts due to the rapid hydrolysis of the highly reactive thiazole diazonium salt[1].
Solution: Non-aqueous conditions using tert-butyl nitrite (t-BuONO) and CuBr₂ in anhydrous acetonitrile suppress this hydrolytic pathway entirely, significantly improving the yield of the target 2-bromothiazole[2][6].
Validated Experimental Protocols
Protocol A: Hantzsch Cyclization to 2-Amino-4-(3-methylphenyl)thiazole
This protocol ensures complete cyclodehydration while preventing the stalling associated with HBr buildup.
Dissolution: Dissolve 2-bromo-1-(3-methylphenyl)ethanone (1.0 eq) in absolute ethanol to achieve a 0.2 M concentration.
Reagent Addition: Add thiourea (1.1 eq) in a single portion. The slight excess ensures complete consumption of the valuable α-haloketone[5].
Cyclization: Reflux the reaction mixture at 78 °C for 4–6 hours. Monitor the consumption of the α-haloketone via TLC (Mobile phase: Hexane:EtOAc 3:1).
Precipitation: Cool the mixture to room temperature. The hydrobromide salt of the 2-aminothiazole product will typically precipitate out of the solution.
Free Base Isolation: To isolate the free base, concentrate the mixture under reduced pressure, resuspend the crude solid in ethyl acetate, and wash thoroughly with saturated aqueous NaHCO₃ until the aqueous layer is slightly basic (pH ~8)[5].
Purification: Dry the organic layer over anhydrous MgSO₄, filter, and evaporate to yield the crude 2-aminothiazole, which is usually pure enough (>90%) to carry directly into the next step.
Protocol B: Non-Aqueous Sandmeyer Bromination to 2-Bromo-4-(3-methylphenyl)thiazole
This protocol utilizes strict temperature and stoichiometric controls to favor radical C2-bromination over electrophilic C5-bromination.
Preparation: In an oven-dried flask under an inert atmosphere (N₂), dissolve 2-amino-4-(3-methylphenyl)thiazole (1.0 eq) and CuBr₂ (1.5 eq) in anhydrous acetonitrile (0.1 M)[1].
Temperature Control: Cool the stirring suspension to 0 °C using an ice bath. Self-validation: The suspension will appear dark green/brown.
Diazotization: Dropwise, add tert-butyl nitrite (t-BuONO, 1.5 eq) over 10 minutes. Caution: Vigorous evolution of nitrogen gas will occur as the diazonium salt forms and decomposes.[3]
Displacement: Maintain the reaction at 0 °C for 15 minutes, then slowly warm to room temperature. If TLC monitoring indicates the reaction has stalled, gently heat the mixture to 60 °C for 15 minutes to force the decomposition of any remaining diazonium intermediate[1].
Quenching: Quench the reaction by evaporating the acetonitrile to dryness in vacuo.
Workup: Resuspend the dark residue in ethyl acetate (20 mL per mmol) and wash twice with 0.1 M aqueous ammonia to solubilize and remove the copper salts[1].
Isolation: Dry the organic phase (MgSO₄), concentrate, and purify via silica gel flash chromatography (Gradient: 0-10% EtOAc/Hexane) to separate the target 2-bromo-4-(3-methylphenyl)thiazole from trace amounts of the 2,5-dibromothiazole byproduct.
Technical Support Center: Purification & Troubleshooting for 2-Bromo-4-(3-methylphenyl)thiazole
Welcome to the Technical Support Center. Synthesizing 2-bromo-4-(3-methylphenyl)thiazole typically involves a Hantzsch thiazole condensation followed by a Sandmeyer-type bromination[1],[2].
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. Synthesizing 2-bromo-4-(3-methylphenyl)thiazole typically involves a Hantzsch thiazole condensation followed by a Sandmeyer-type bromination[1],[2]. While the synthetic route is robust, isolating the target compound in high purity (>99%) often presents challenges due to the co-elution of debrominated byproducts, unreacted intermediates, and highly colored polymeric impurities.
As a Senior Application Scientist, I have designed this guide to provide field-proven methodologies, mechanistic insights, and troubleshooting FAQs to ensure your purification workflows are completely self-validating and successful.
Synthetic pathway of 2-bromo-4-(3-methylphenyl)thiazole highlighting byproduct formation.
Part 1: Core Purification Strategies & Quantitative Data
Selecting the correct purification method depends entirely on the impurity profile of your crude mixture. Recrystallization exploits differential solubility at varying temperatures[3], making it ideal for removing highly polar or insoluble impurities. Conversely, flash column chromatography separates compounds based on their affinity for the stationary phase[4], which is mandatory when dealing with closely related structural analogs.
Table 2: TLC & Chromatography Data (Mobile Phase: Hexanes:EtOAc 90:10)
Compound
Expected Rf Value
Visual Characteristics (UV 254 nm)
2-Bromo-4-(3-methylphenyl)thiazole
0.65
Strong dark purple spot
4-(3-methylphenyl)thiazole (Byproduct)
0.55
Strong dark purple spot
2-Amino-4-(3-methylphenyl)thiazole (SM)
0.20
Dark spot, streaks if overloaded
Polymeric Impurities
0.00 (Baseline)
Brown/Yellow visible spot
Part 2: Step-by-Step Methodologies
Protocol A: Hot Filtration & Recrystallization (For Colored/Insoluble Impurities)
This protocol is designed to remove dark, polymeric byproducts that often result from the decomposition of diazonium intermediates during the Sandmeyer reaction.
Dissolution: Place the crude 2-bromo-4-(3-methylphenyl)thiazole in an Erlenmeyer flask. Slowly add a minimum volume of boiling ethanol until the solid just dissolves[5].
Decolorization: Remove the flask from the heat source and allow it to cool slightly. Causality Note: Adding a solid to a boiling liquid provides massive nucleation sites, causing the solvent to violently erupt[5]. Once slightly cooled, add 1-2% w/w activated charcoal. Reheat to a gentle boil for 5 minutes. The porous surface of the charcoal will physically adsorb the large, conjugated colored impurities[5].
Hot Filtration: Quickly filter the hot mixture through a fluted filter paper resting in a pre-warmed stemless funnel. Causality Note: Never use vacuum filtration for hot, saturated solutions. The reduced pressure in the filter flask lowers the solvent's boiling point, causing it to boil away and forcing the product to crash out prematurely in the funnel[5].
Crystallization: Allow the clear filtrate to cool slowly to room temperature undisturbed. Slow cooling promotes the formation of a highly ordered pure crystal lattice, effectively excluding impurities[4]. Once at room temperature, transfer to an ice bath for 15 minutes to maximize yield.
Isolation: Collect the pure crystals via vacuum filtration using a Büchner funnel. Wash the filter cake with a minimal amount of ice-cold ethanol[5].
Protocol B: Silica Gel Flash Chromatography (For Closely Eluting Regioisomers)
If TLC indicates the presence of the debrominated byproduct (Rf ~0.55), recrystallization will fail due to co-crystallization[6]. Chromatography is required.
Column Packing: Prepare a slurry of silica gel (230-400 mesh) in hexanes and pour it into the column. Ensure the bed is flat and free of air bubbles.
Sample Loading: Dissolve the crude mixture in a minimum amount of dichloromethane (DCM) and carefully apply it directly to the top of the silica bed.
Elution: Elute using an isocratic solvent system of 95:5 Hexanes:Ethyl Acetate. The highly lipophilic bromine atom reduces the molecule's interaction with the polar silica gel, allowing the target 2-bromo-4-(3-methylphenyl)thiazole to elute faster than the debrominated byproduct[6].
Fraction Collection: Collect fractions and monitor via TLC. Combine fractions containing only the pure product (Rf 0.65) and remove the solvent under reduced pressure[6].
Part 3: Troubleshooting Logic & FAQs
Logical troubleshooting workflow for the purification of 2-bromo-4-(3-methylphenyl)thiazole.
Q1: My recrystallized product is still contaminated with the 4-(3-methylphenyl)thiazole byproduct. Why did recrystallization fail?A: Recrystallization relies on the principle that impurities remain dissolved in the cold mother liquor[3]. However, the debrominated byproduct shares a nearly identical molecular shape and polarity with the target compound. This allows the impurity to integrate directly into the crystal lattice (forming a solid solution) rather than remaining in the solvent[7]. When this occurs, you must abandon recrystallization and utilize flash column chromatography to separate the compounds based on their slight polarity differences[6].
Q2: During hot filtration, my product crystallized inside the funnel stem. How do I prevent this?A: This phenomenon occurs due to the rapid cooling of the saturated solution upon contact with room-temperature glass. To prevent this, always use a stemless funnel and pre-warm it with hot solvent prior to filtration. The absence of a stem minimizes the surface area where premature cooling and crystallization can occur[5].
Q3: The crude product is a dark, viscous oil instead of a solid. How can I induce crystallization?A: Low-melting organic compounds with high solubility in non-polar solvents frequently "oil out" rather than crystallize[5]. To force nucleation, dissolve the oil in a minimal amount of a water-miscible solvent (like ethanol), then add water (an anti-solvent) dropwise until the solution becomes slightly turbid. Scratch the inside of the glass flask vigorously with a glass rod; this creates micro-abrasions that serve as physical nucleation sites for crystal growth[3].
Q4: I am scaling up the reaction. Can I use column chromatography for a 50-gram batch?A: While possible, it is highly inefficient. Column chromatography requires massive volumes of solvent and silica gel at that scale, making it less scalable and cost-prohibitive[6]. For large batches, it is highly recommended to optimize the upstream Sandmeyer bromination to minimize the formation of the debrominated byproduct, allowing you to rely solely on recrystallization for final purification.
Solvent selection for recrystallization of 2-bromo-4-(3-methylphenyl)thiazole
This technical support guide provides researchers, scientists, and drug development professionals with in-depth protocols and troubleshooting advice for the solvent selection and recrystallization of 2-bromo-4-(3-methylp...
Author: BenchChem Technical Support Team. Date: March 2026
This technical support guide provides researchers, scientists, and drug development professionals with in-depth protocols and troubleshooting advice for the solvent selection and recrystallization of 2-bromo-4-(3-methylphenyl)thiazole. Our goal is to synthesize established chemical principles with practical, field-proven insights to ensure the successful purification of this compound.
Q1: What are the critical properties of an ideal solvent for recrystallizing 2-bromo-4-(3-methylphenyl)thiazole?
The success of a recrystallization heavily depends on the choice of solvent. The principle relies on the difference in solubility of the compound at different temperatures.[1][2] An ideal solvent for this process should exhibit the following characteristics:
High Solubility at Elevated Temperatures: The solvent must completely dissolve the 2-bromo-4-(3-methylphenyl)thiazole when heated to near its boiling point.[3][4] This ensures that the entire sample, including impurities, is brought into the solution phase.
Low Solubility at Low Temperatures: Upon cooling, the compound's solubility should decrease significantly, allowing for the formation of pure crystals.[1][3][4] This differential solubility is the primary driver of the purification process.
Appropriate Boiling Point: The solvent's boiling point should not be excessively high, as this can make it difficult to remove from the purified crystals.[5] Conversely, a boiling point that is too low may not provide a sufficient temperature gradient for effective recrystallization.
Inertness: The solvent must be chemically non-reactive with 2-bromo-4-(3-methylphenyl)thiazole to prevent degradation or the formation of byproducts.[6][7]
Impurity Solubility Profile: Ideally, impurities should either be completely insoluble in the hot solvent (allowing for removal by hot filtration) or remain highly soluble in the cold solvent (staying in the mother liquor after crystallization).[3][5][7]
Volatility: The solvent should be volatile enough to be easily evaporated from the surface of the final crystals, leaving a pure, dry product.[5]
Q2: Based on its chemical structure, what solvents are a good starting point for screening 2-bromo-4-(3-methylphenyl)thiazole?
To make an educated guess, we must analyze the structure of 2-bromo-4-(3-methylphenyl)thiazole. The molecule possesses a moderately polar thiazole ring containing nitrogen and sulfur heteroatoms, combined with a nonpolar 3-methylphenyl (tolyl) group. This dual character suggests that solvents of intermediate polarity are likely to be good candidates.
Polar Protic Solvents (e.g., Ethanol, Methanol): These are often excellent choices for compounds with some polar functionality. They are likely to dissolve the compound when hot. An ethanol/water mixture is a common and effective mixed-solvent system for such compounds.[8][9]
Polar Aprotic Solvents (e.g., Acetone, Ethyl Acetate): These solvents offer good dissolving power without the hydrogen-bonding capabilities of protic solvents. They are strong candidates for single-solvent recrystallization.[10][11]
Nonpolar Solvents (e.g., Toluene, Hexane): Due to the nonpolar tolyl group, there might be some solubility in these solvents, especially when hot. Hexane or other aliphatic hydrocarbons are often used as the "poor" solvent in a mixed-solvent system with a more polar "good" solvent.[12]
A systematic screening approach is always recommended over relying on predictions alone.
Experimental Protocols
Protocol 1: Systematic Single-Solvent Screening
This protocol outlines a small-scale experiment to efficiently identify a suitable single solvent for recrystallization.
Objective: To determine a solvent that dissolves 2-bromo-4-(3-methylphenyl)thiazole when hot but not when cold.
Materials:
Crude 2-bromo-4-(3-methylphenyl)thiazole (~20-30 mg per test)
Small test tubes or vials
A selection of candidate solvents (see Table 1)
Heat source (hot plate or sand bath)
Ice-water bath
Procedure:
Preparation: Place approximately 20 mg of the crude solid into a small test tube.
Room Temperature Test: Add the candidate solvent dropwise (e.g., 0.5 mL) at room temperature. Agitate the mixture. If the solid dissolves completely, the solvent is unsuitable as a single solvent because solubility is too high at low temperatures.
Heating Test: If the solid does not dissolve at room temperature, heat the mixture gently to the solvent's boiling point. Continue to add the solvent dropwise until the solid just dissolves. Record the approximate volume of solvent used. Use the minimum amount of hot solvent necessary. [2][13]
Cooling Test: Allow the hot, clear solution to cool slowly to room temperature. If crystallization does not occur, try scratching the inside of the test tube with a glass rod to induce nucleation.[14]
Ice Bath: Once at room temperature, place the test tube in an ice-water bath for 15-20 minutes to maximize crystal formation.[15]
Evaluation: A suitable single solvent is one that results in the formation of a large quantity of crystals upon cooling. If no crystals form or the yield is poor, the compound may be too soluble in that solvent even when cold.
Data Presentation: Solvent Properties
Table 1: Properties of Common Solvents for Recrystallization Screening
Solvent
Boiling Point (°C)
Polarity
Potential Suitability for 2-bromo-4-(3-methylphenyl)thiazole
Water
100
High
Unlikely as a single solvent; excellent as an anti-solvent with alcohols.[11]
Methanol
65
High
Good candidate; may show high solubility even when cold.[11][16]
Ethanol
78
High
Excellent candidate, often used for thiazole derivatives.[8][11][16]
Acetone
56
Medium-High
Good candidate, but low boiling point can be challenging.[11]
Possible, but high boiling point can make removal difficult.[11]
Hexane
69
Low
Unlikely as a single solvent; excellent as an anti-solvent.[11][12]
Visualization: Solvent Selection Workflow
Caption: Workflow for single-solvent screening.
Troubleshooting & Advanced Methods
Q3: What should I do if no single solvent is effective?
When a suitable single solvent cannot be found, a mixed-solvent system is the ideal solution.[17][18] This technique uses two miscible solvents: a "good" solvent in which the compound is highly soluble, and a "poor" or "anti-solvent" in which the compound is insoluble.[11][15]
The strategy is to dissolve the compound in a minimum amount of the hot "good" solvent and then add the "poor" solvent dropwise to the hot solution until it becomes slightly cloudy (the saturation point). A few more drops of the "good" solvent are then added to redissolve the precipitate, and the solution is allowed to cool slowly.[13][17] For 2-bromo-4-(3-methylphenyl)thiazole, common pairs could include Ethanol/Water, Acetone/Hexane, or Ethyl Acetate/Hexane.
Protocol 2: Mixed-Solvent Recrystallization
Objective: To purify the compound using a binary solvent system.
Materials:
Crude 2-bromo-4-(3-methylphenyl)thiazole
A "good" solvent (e.g., Ethanol)
A miscible "poor" solvent (e.g., Water)
Erlenmeyer flask and condenser
Heat source
Filtration apparatus (Buchner funnel)
Procedure:
Dissolution: Place the crude solid in an Erlenmeyer flask with a stir bar. Add the "good" solvent (Ethanol) and heat the mixture to a gentle boil while stirring. Add just enough hot "good" solvent to completely dissolve the solid.
Addition of Anti-Solvent: While maintaining the temperature, add the "poor" solvent (Water) dropwise until the solution becomes persistently cloudy. This indicates that the solution is saturated.[15][17]
Clarification: Add a few drops of the "good" solvent back into the mixture until the cloudiness just disappears, resulting in a clear, saturated solution.
Cooling: Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature. Slow cooling is crucial for the formation of large, pure crystals.[13]
Chilling: Once at room temperature, place the flask in an ice-water bath for at least 20 minutes to maximize the yield.
Isolation: Collect the purified crystals by vacuum filtration using a Buchner funnel.[18]
Washing: Wash the crystals with a small amount of ice-cold solvent mixture (in the same ratio as the final recrystallization mixture) to remove any remaining mother liquor.[2][17]
Drying: Dry the crystals completely in a vacuum oven or desiccator to remove residual solvent.
Q4: My compound "oiled out" instead of forming crystals. What happened and how do I fix it?
"Oiling out" occurs when the solid melts before it dissolves or when the solution becomes supersaturated at a temperature above the compound's melting point. Impurities can also contribute to this issue.[19]
Solutions:
Reheat and Add More Solvent: Reheat the solution until the oil redissolves completely. Add a small amount of additional hot solvent to decrease the saturation level, then allow it to cool more slowly.[14][19]
Slow Down Cooling: Insulate the flask to ensure a very slow cooling rate. This gives the molecules more time to arrange themselves into a crystal lattice rather than separating as a liquid.[17][19]
Change Solvents: The boiling point of your chosen solvent may be too high. Select a solvent or solvent mixture with a lower boiling point.
Q5: My compound will not crystallize from the solution. What are my options?
This is a common issue, often caused by either using too much solvent or the solution becoming supersaturated.[19]
Solutions:
Induce Crystallization: Try scratching the inner wall of the flask with a glass rod at the solution's surface. The microscopic scratches provide nucleation sites for crystal growth.[14][20]
Add a Seed Crystal: If you have a small crystal of the pure compound, add it to the solution to act as a template for crystallization.[14][20]
Reduce Solvent Volume: If too much solvent was added, gently heat the solution to boil off some of the solvent, thereby increasing the concentration of the compound. Then, attempt to cool it again.[19][20]
Cool to a Lower Temperature: If an ice-water bath is insufficient, try a salt-ice bath or a freezer, provided the solvent does not freeze.[21]
Q6: My final yield is very low. How can I improve recovery?
Low recovery is typically due to using too much solvent, premature crystallization during a hot filtration step, or the compound having significant solubility in the cold solvent.[14][20]
Solutions:
Minimize Solvent: Always use the absolute minimum amount of hot solvent required to dissolve the compound.[2]
Second Crop: After filtering the first crop of crystals, the remaining mother liquor can be concentrated by boiling off some of the solvent. Cooling this concentrated solution may yield a second, albeit less pure, crop of crystals.[11]
Ensure Proper Cooling: Make sure the solution is thoroughly chilled in an ice bath for an adequate amount of time before filtration to minimize the amount of product that remains dissolved.[2]
Use an Appropriate Wash Solvent: When washing the collected crystals, use a minimal amount of ice-cold solvent to avoid redissolving the product.[2]
Visualization: Troubleshooting Common Recrystallization Problems
Caption: A guide to troubleshooting common recrystallization issues.
NIScPR. Synthesis, characterization and evaluation of new thiazole derivatives as anthelmintic agents. [Link]
Hindawi. Synthesis, Characterization and Antimicrobial Activities of Some Thiazole Derivatives. [Link]
National Center for Biotechnology Information. A synergistic investigation of azo-thiazole derivatives incorporating thiazole moieties: a comprehensive exploration of their synthesis, characterization, computational insights, solvatochromism, and multimodal biological activity assessment. [Link]
University of California, Los Angeles. Recrystallization. [Link]
Author: BenchChem Technical Support Team. Date: March 2026
Technical Support Center: High-Fidelity Suzuki Coupling of 2-Bromothiazoles
Subject: Troubleshooting Guide for Low Conversion/Stalled Reactions
Ticket ID: SUZ-THZ-002
Assigned Specialist: Senior Application Scientist
Status: Open
Executive Summary: The "Thiazole Trap"
Coupling 2-bromothiazoles is deceptively difficult. While the C2 position is electron-deficient and theoretically activated for oxidative addition, researchers frequently encounter low conversion or stalled reactions (e.g., stopping at 40% conversion).
This failure usually stems from two competing mechanisms:
Catalyst Poisoning: The thiazole nitrogen and sulfur atoms can coordinate strongly to Palladium (Pd), displacing ligands and forming an inactive "Pd-black" resting state.
Protodeboronation: The boronic acid partner decomposes faster than the sluggish, poisoned catalyst can couple it.
This guide provides a self-validating troubleshooting workflow to restore reaction efficiency.
Part 1: Diagnostic Workflow
Before altering your protocol, determine how the reaction is failing. Use this logic flow to identify the root cause.
Figure 1: Diagnostic logic tree for identifying the primary failure mode in thiazole couplings.
Part 2: Technical Deep Dive & Solutions
Issue 1: Catalyst Poisoning (The "Stall")
Symptoms: The reaction turns black (Pd precipitation) early. LCMS shows starting materials are untouched after an initial burst of activity.
Mechanism: The thiazole ring contains a basic Nitrogen (N) and a Sulfur (S). These are excellent ligands. If your phosphine ligand is not bulky enough or binds too weakly, the thiazole substrate will displace it, binding to the Pd center and shutting down the catalytic cycle [1].
The Solution: Bulky, Electron-Rich Ligands
You must use ligands that are sterically demanding enough to prevent the thiazole from binding to the Pd center.
Recommendation: Switch to XPhos or SPhos .
Why: These biaryl phosphine ligands create a "protective shell" around the Pd, forcing the reaction to proceed via the active monoligated species while blocking N/S coordination [2].
Issue 2: Protodeboronation
Symptoms: The 2-bromothiazole remains, but the boronic acid has vanished (converted to the proteo-arene, Ar-H).
Mechanism: Heteroaryl boronic acids are prone to hydrolysis under basic conditions. If the cross-coupling is slow (due to catalyst poisoning), the base destroys the boronic acid before it can react.
The Solution: Controlled Basicity & Water
Base: Switch from strong bases (Na2CO3, NaOH) to K3PO4 (anhydrous).
Water: While Suzuki coupling requires some water for the transmetallation step, too much accelerates deboronation. Use a strictly controlled biphasic system (e.g., 4:1 Solvent:Water) or anhydrous conditions with a base that has low solubility (slow release of active species) [3].
Part 3: The "Golden Standard" Protocol
Do not rely on generic "Tetrakis" (Pd(PPh3)4) conditions. Use this optimized protocol designed for difficult heteroaryl-heteroaryl couplings.
Mild enough to minimize deboronation; effective for transmetallation.
Solvent
1,4-Dioxane / Water (4:1)
The "Universal Solvent" for Suzuki. The water is necessary for the boronate pathway.
Temp
80°C – 100°C
High enough to cross the activation barrier; G4 catalyst is stable at this temp.
Concentration
0.2 M
High dilution can slow the reaction; 0.2 M is the sweet spot.
Step-by-Step Execution:
Charge Solids: Add 2-bromothiazole (1.0 equiv), Boronic Acid (1.5 equiv), K3PO4 (3.0 equiv), and XPhos Pd G4 (0.02 equiv) to a vial.
Degas: Seal the vial. Evacuate and backfill with Argon (x3). Oxygen promotes homocoupling.[1][2]
Solvent: Add sparged 1,4-Dioxane and degassed water (4:1 ratio) via syringe.
Heat: Place in a pre-heated block at 80°C. Stir vigorously (1000 rpm).
Monitor: Check HPLC/UPLC at 1 hour. If conversion <50%, add 1.0 equiv more Boronic Acid (it likely decomposed).
Part 4: Mechanism of Action (Visualized)
Understanding why XPhos works is critical for troubleshooting future substrates.
Figure 2: The Catalytic Cycle showing the "Poisoning Trap" (Red) vs. the XPhos protected pathway.
Part 5: Frequently Asked Questions (FAQs)
Q: Can I use the reverse coupling (2-Thiazolyl boronic acid + Aryl Halide)?A:Avoid this if possible. 2-Thiazolyl boronic acids and esters are notoriously unstable. They undergo rapid protodeboronation because the C-B bond is destabilized by the adjacent nitrogen [4]. If you must use this direction, use MIDA boronates or BF3K salts (Molander salts) which slowly release the active species, preventing accumulation and decomposition.
Q: My reaction turns black immediately upon heating. What does this mean?A: This is "Pd Black" formation.[3] Your ligand has dissociated from the metal, and the Pd atoms have aggregated into non-catalytic nanoparticles.
Fix: Your ligand is likely too weak or old (oxidized). Switch to a fresh bottle of XPhos Pd G4 or add extra free ligand (e.g., 2 mol% Pd, 4 mol% Ligand).
Q: I see a major spot on TLC that matches the homocoupling of my boronic acid.A: Oxidative homocoupling is driven by the presence of Oxygen.
Fix: You did not degas sufficiently. Sparging solvents with Nitrogen for 15 minutes is superior to simple sonication.
Q: Can I use Pd(dppf)Cl2? It works for my other reactions.A: Pd(dppf)Cl2 is excellent for Suzuki generally, but for thiazoles, the bite angle and electronics often fail to prevent the N-coordination poisoning. Stick to bulky monodentate phosphines (Buchwald type) like XPhos or SPhos for this specific substrate class.
References
Catalyst Poisoning by Azoles
Title: Catalyst Deactivation in Palladium-Catalyzed Cross-Coupling of Heteroaryl Halides.[4][5]
Source:Chemical Reviews, 2011.
Ligand Selection (XPhos/SPhos)
Title: Universal Catalysts for the Suzuki-Miyaura Coupling: The Case for Bulky Biarylphosphines.
Source:Accounts of Chemical Research (Buchwald), 2008.
Protodeboronation Mechanisms
Title: Protodeboronation of (Hetero)Arylboronic Acids: Mechanism and Solutions.
Source:Journal of the American Chemical Society (Lloyd-Jones), 2016.
Instability of 2-Heteroaryl Boronates
Title: A General Solution for the 2-Pyridyl Problem (MIDA Boron
Source:Journal of the American Chemical Society (Burke), 2010.
Minimizing debromination side reactions in thiazole synthesis
Introduction The Hantzsch thiazole synthesis, a cornerstone reaction in heterocyclic chemistry, provides a robust pathway to a wide array of thiazole derivatives by condensing an α-haloketone with a thioamide.[1][2] Thes...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
The Hantzsch thiazole synthesis, a cornerstone reaction in heterocyclic chemistry, provides a robust pathway to a wide array of thiazole derivatives by condensing an α-haloketone with a thioamide.[1][2] These thiazole scaffolds are integral to numerous pharmacologically active compounds, demonstrating a spectrum of biological activities including antimicrobial, anti-inflammatory, and anticancer properties.[3][4]
However, a frequently encountered challenge, particularly in the synthesis of bromo-substituted thiazoles, is the undesired side reaction of debromination. This loss of the bromine substituent not only reduces the yield of the target molecule but also introduces a significant purification challenge, as the debrominated impurity often shares similar physical properties with the desired product. This guide provides in-depth troubleshooting strategies, mechanistic insights, and optimized protocols to help you diagnose, control, and minimize debromination side reactions in your thiazole synthesis workflows.
Troubleshooting Guide: Debromination Issues
This section addresses specific issues you may encounter during your experiments. Each entry is designed to help you identify the root cause of the problem and implement an effective solution.
Q1: My post-reaction analysis (¹H NMR, LC-MS) shows a significant percentage of a lower molecular weight byproduct, which I've identified as the debrominated version of my target thiazole. What are the most likely causes?
Probable Cause:
Debromination during Hantzsch thiazole synthesis is typically caused by nucleophilic attack on the bromine atom or by a base-catalyzed halogen dance mechanism, especially with strong or nucleophilic bases.[5] It can also be influenced by elevated temperatures or the presence of reducing agents.
Solution/Recommendations:
Re-evaluate Your Base: The choice and stoichiometry of the base are critical. Strong, non-nucleophilic bases are often preferred. Overuse of a strong base like sodium ethoxide or a nucleophilic base like triethylamine can exacerbate the problem. Consider switching to a milder inorganic base.
Control Reaction Temperature: High temperatures can provide the activation energy needed for the debromination pathway. Running the reaction at the lowest effective temperature can significantly reduce this side reaction.[6]
Check Thioamide Purity: Your thioamide starting material could contain residual reducing agents (like H₂S or other sulfur species) from its synthesis, which can promote debromination. Ensure its purity before use.
Atmosphere Control: While less common, radical mechanisms can sometimes be at play. Running the reaction under an inert atmosphere (Nitrogen or Argon) can eliminate oxygen-mediated radical pathways.
Q2: I suspect the base is the primary culprit for my debromination issue. What are the best practices for base selection in these syntheses?
Probable Cause:
Bases can act as nucleophiles, attacking the bromine atom, or can facilitate a "halogen dance" reaction where a proton is abstracted from the thiazole ring, leading to a transient carbanion that subsequently rearranges and quenches, resulting in bromine migration or loss.[5]
Solution/Recommendations:
Switch to Weaker, Non-Nucleophilic Bases: Instead of amines like triethylamine (Et₃N) or strong alkoxides, consider using milder inorganic bases such as sodium bicarbonate (NaHCO₃) or potassium carbonate (K₂CO₃).[4] These are generally less nucleophilic and provide sufficient basicity to neutralize the HBr formed during the reaction without promoting debromination.
Use Stoichiometric Amounts: Use only the required amount of base (typically 1.0 to 1.2 equivalents) to neutralize the acid generated. Excess base significantly increases the rate of side reactions.
Consider a "No-Base" Protocol (if applicable): Some Hantzsch syntheses can proceed efficiently without an external base, especially in polar protic solvents like ethanol, which can buffer the reaction.[7][8] The product is often formed as the hydrobromide salt, which precipitates and can be neutralized during workup.[9]
Table 1: Comparison of Common Bases for Thiazole Synthesis
Base
Type
Typical pKa (Conjugate Acid)
Potential for Debromination
Comments
Triethylamine (Et₃N)
Tertiary Amine
~10.7
High
Nucleophilic; can directly attack the C-Br bond or act as a strong base.
Pyridine
Aromatic Amine
~5.2
Moderate
Less basic and nucleophilic than Et₃N, but can still contribute to side reactions.
Na₂CO₃ / K₂CO₃
Inorganic Carbonate
~10.3
Low to Moderate
Heterogeneous, non-nucleophilic. A much safer choice for sensitive substrates.
NaHCO₃
Inorganic Bicarbonate
~10.3
Low
A very mild base, excellent for acid-sensitive or debromination-prone substrates.
Q3: How can I effectively separate my desired brominated thiazole from the debrominated impurity?
Probable Cause:
The brominated and debrominated products often have very similar polarities, making separation by standard column chromatography challenging.
Solution/Recommendations:
Recrystallization: This is often the most effective method. The two compounds may have different solubilities in various solvent systems. A carefully chosen solvent or solvent pair (e.g., ethanol/water, ethyl acetate/hexanes) can allow for the selective crystallization of the desired product, leaving the more soluble impurity in the mother liquor. Slow cooling is crucial for forming pure crystals.[10][11][12]
Preparative TLC/HPLC: If recrystallization is ineffective, high-resolution techniques like preparative Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) can provide the necessary separation, although they are less scalable.[12]
Soxhlet Extraction: For larger scales where the impurity is significantly more soluble in a particular solvent than the product, continuous extraction with a Soxhlet apparatus can be a viable, albeit slow, purification method.[12][13]
Frequently Asked Questions (FAQs)
FAQ 1: What is the underlying mechanism of debromination in the context of Hantzsch thiazole synthesis?
The primary mechanism often involves the base used in the reaction. In a base-catalyzed pathway, the base can abstract a proton from the newly formed thiazole ring. This generates a thiazolyl anion. This anionic intermediate can then undergo electronic rearrangement and subsequent protonation (from the solvent or other proton sources) to yield the debrominated product. Alternatively, a highly nucleophilic base or other nucleophiles in the reaction mixture can directly attack the electrophilic bromine atom in an SₙAr-type or direct displacement reaction, leading to its removal.
Caption: Base-catalyzed mechanism for debromination of a thiazole ring.
FAQ 2: Are there alternative methods to synthesize brominated thiazoles that avoid the common pitfalls of the Hantzsch synthesis?
Yes, several strategies can be employed. One approach is to perform the synthesis of the core thiazole ring first and then introduce the bromine atom in a subsequent step via electrophilic aromatic substitution. Reagents like N-Bromosuccinimide (NBS) can be effective for this purpose.[4] Another method involves a decarboxylative bromination of a corresponding thiazole carboxylic acid, which can offer high regioselectivity.[14] These multi-step approaches add to the total synthesis time but can provide cleaner products and higher overall yields by avoiding the debromination side reaction during the ring-forming step.
FAQ 3: How can I use analytical techniques to monitor the extent of debromination during the reaction?
Monitoring the reaction is key to optimizing conditions.
Thin-Layer Chromatography (TLC): Take aliquots from the reaction mixture at regular intervals. The debrominated product will typically have a different Rf value (often slightly higher, i.e., less polar) than the brominated product. This allows for a quick visual assessment of the reaction's progress and the formation of the byproduct.
¹H NMR Spectroscopy: The proton signals on the thiazole ring are highly sensitive to the substituents. The disappearance of the starting material signals and the appearance of two new sets of aromatic signals (one for the desired product, one for the debrominated species) can be used to quantify the ratio of product to byproduct in the crude mixture.
LC-MS (Liquid Chromatography-Mass Spectrometry): This is the most definitive method. It will physically separate the components and provide their exact molecular weights, confirming the presence and relative abundance of the debrominated species.
Table 2: Analytical Signatures for Detecting Debromination
Technique
What to Look For
TLC
Appearance of a new spot, typically with a slightly higher Rf value than the product.
¹H NMR
A new set of signals in the aromatic region, often with different chemical shifts and coupling constants for the thiazole ring protons.
Mass Spec
A molecular ion peak (M+) that is 78 and 80 m/z units lighter (corresponding to the isotopes ⁷⁹Br and ⁸¹Br) than the expected product peak.
Optimized Experimental Protocols
Protocol 1: Modified Hantzsch Synthesis for Brominated Thiazoles
This protocol uses a mild inorganic base to minimize the risk of debromination.
Reagent Preparation: In a round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve the α-bromoketone (1.0 eq.) and the thioamide (1.1 eq.) in anhydrous ethanol (EtOH).
Addition of Base: Add finely powdered potassium carbonate (K₂CO₃) or sodium bicarbonate (NaHCO₃) (1.2 eq.) to the mixture.
Reaction: Heat the mixture to a gentle reflux (or a lower temperature, e.g., 50-60 °C, if the reaction proceeds efficiently) and stir. Monitor the reaction progress by TLC every 30-60 minutes.
Workup: Once the starting material is consumed (typically 2-6 hours), cool the reaction to room temperature. Filter off the inorganic salts. Reduce the volume of the ethanol filtrate under reduced pressure.
Precipitation: Pour the concentrated ethanolic solution into a beaker of cold deionized water with stirring. The crude product should precipitate out.
Isolation: Collect the solid product by vacuum filtration, washing the filter cake with copious amounts of water and then a small amount of cold ethanol.[15]
Purification: Air-dry the crude solid and purify further by recrystallization (see Protocol 2).
Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and MS.
Caption: Workflow for modified Hantzsch thiazole synthesis.
Protocol 2: Purification by Recrystallization
This protocol details the separation of the brominated thiazole from its debrominated analog.
Solvent Screening: Test the solubility of your crude product in various solvents (e.g., ethanol, isopropanol, ethyl acetate, acetone, hexanes). The ideal solvent will dissolve the product poorly at room temperature but completely at its boiling point. A two-solvent system (one in which the product is soluble, one in which it is not) is often effective.[10]
Dissolution: Place the crude solid in an Erlenmeyer flask. Add a minimal amount of the chosen hot solvent (or the "good" solvent in a two-solvent system) until the solid just dissolves completely.
Decoloration (Optional): If the solution is colored by impurities, add a small amount of activated charcoal and boil for a few minutes. Perform a hot filtration to remove the charcoal.[11]
Crystallization: Cover the flask and allow it to cool slowly to room temperature. The brominated product, being generally less soluble, should crystallize out first. Do not disturb the flask during this process. For maximum recovery, you can later place the flask in an ice bath.
Isolation: Collect the pure crystals by vacuum filtration. Wash them with a small amount of the cold recrystallization solvent to remove any residual mother liquor containing the debrominated impurity.
Drying: Dry the crystals in a vacuum oven to remove all traces of solvent.
Purity Check: Analyze the crystals and the mother liquor by TLC or LC-MS to confirm the purity of the isolated product and assess the efficiency of the separation.
References
Modular synthesis of thiazoline and thiazole derivatives by using a cascade protocol. (2017). Google Scholar.
Application Notes and Protocols: Step-by-Step Synthesis of 4-Aryl-1,3-Thiazoles from α-Haloketones - Benchchem. (n.d.). BenchChem.
Kinetics of Thiazole Formation Using α-Halo Ketones and Thioamides. (2022). Google Scholar.
Synthesis, Reactions and Medicinal Uses of Thiazole. (n.d.). Pharmaguideline.
Synthesis of Thiazole - Reactions of Thiazole - Medicinal uses of Thiazole. (n.d.). Slideshare.
Synthesis of Brominated Thiazoles via Sequential Bromination-Debromination Methods. (n.d.). ResearchGate.
Synthesis of Brominated Thiazoles via Sequential Bromination-Debromination Methods. (2022). Lookchem.
A Systematic Review On Thiazole Synthesis And Biological Activities. (n.d.). Google Scholar.
Preparation of α-Bromoketones and Thiazoles from Ketones with NBS and Thioamides in Ionic Liquids. (2011). Scientific Research Publishing.
Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst. (n.d.). PMC.
Synthesis of Brominated Thiazoles via Sequential Bromination-Debromination Methods. (2017). PubMed.
Review of the synthesis and biological activity of thiazoles. (2020). Taylor & Francis.
Review of the synthesis and biological activity of thiazoles. (2020). ResearchGate.
A BRIEF REVIEW ON THE THIAZOLE DERIVATIVES: SYNTHESIS METHODS AND BIOLOGICAL ACTIVITIES. (2021). Google Scholar.
A Review Article on Chemistry, Synthesis and Therapeutic Importance of Thiazole Derivatives. (2022). ijarsct.
Decarboxylative Bromination of Thiazole Core and Consecutive Cross-Coupling Reactions. (n.d.). Google Scholar.
Thiazole formation through a modified Gewald reaction. (2015). PMC.
Hantzsch Thiazole Synthesis - Chem Help Asap. (n.d.). Chem Help Asap.
Application Notes and Protocols for Hantzsch Thiazole Synthesis of Derivatives. (n.d.). BenchChem.
Purification by Recrystallization. (n.d.). CUNY.
Purification of Organic Compounds: from Crude Product to Purity. (2023). PHYSICS DEPARTMENT & CHEMISTRY DEPARTMENT.
Thiazolo[5,4-d]thiazole-Based Covalent Organic Frameworks for the Rapid Removal of RhB. (2025). Google Scholar.
Thiazoles: A Retrospective Study on Synthesis, Structure-activity Relationship and Therapeutic Significance. (2022). Google Scholar.
How To: Purify by Crystallization. (n.d.). University of Rochester.
New methods for the rapid synthesis of thiazoles. (2023). University of Sussex - Figshare.
Recent trends in ionic liquid-mediated synthesis of thiazoles: toward greener methodologies. (2025). Google Scholar.
Author: BenchChem Technical Support Team. Date: March 2026
Topic: Optimizing Reaction Temperature for Hantzsch Thiazole Cyclization
Document ID: HTC-OPT-2026
Role: Senior Application Scientist
Status: Active Guide
Executive Summary: The Thermal Trade-Off
The Hantzsch thiazole synthesis is a robust method for generating 1,3-thiazoles via the condensation of
-haloketones with thioamides.[1][2] However, temperature management is the single most critical variable determining yield and purity.
The Central Conflict:
Thermodynamic Requirement: The final step—dehydration of the hydroxy-thiazoline intermediate—is endothermic and kinetically slow. It generally requires heat or acid catalysis to proceed to the aromatic thiazole.
Kinetic Instability:
-haloketones are thermally unstable and lachrymatory. Excessive heat causes them to degrade into polymeric tars before they can react with the thioamide.
This guide provides troubleshooting workflows to navigate this trade-off, moving from conventional reflux to advanced microwave and green chemistry techniques.
Troubleshooting Thermal Profiles (Q&A)
Q1: My reaction mixture turns into a black tar within 15 minutes of reflux. What is happening?
Diagnosis: Thermal degradation of the
-haloketone.
Mechanism:-haloketones are highly reactive alkylating agents. At high temperatures (e.g., refluxing ethanol at 78°C), if the thioamide does not attack immediately, the haloketone undergoes self-condensation or polymerization.
Corrective Action:
Step-wise Addition: Do not mix all reagents at once if heating. Dissolve the thioamide in the solvent first, bring to reflux, and then add the
-haloketone dropwise. This keeps the concentration of free haloketone low relative to the nucleophile.
Lower Temperature: Switch to a room-temperature protocol using a catalyst (e.g.,
-cyclodextrin or iodine) or a green solvent system (PEG-400/Water) which stabilizes the transition state without high heat [1].
Q2: I see the intermediate on TLC, but the conversion to the final thiazole is stalled.
Diagnosis: Incomplete dehydration.
Mechanism: The reaction proceeds through a hydroxy-thiazoline intermediate. The elimination of water to form the aromatic ring has a high activation energy (
).
Corrective Action:
Acid Catalysis: If you are running neutral, add a catalytic amount of acid (e.g., 5-10 mol% acetic acid or p-toluenesulfonic acid). This protonates the hydroxyl group, making it a better leaving group (
), allowing the reaction to proceed at lower temperatures [2].
Scavengers: Add a dehydrating agent (molecular sieves) to drive the equilibrium toward the product.
Q3: I am getting a mixture of regioisomers. Does temperature affect this?
Diagnosis: Thermodynamic vs. Kinetic control failure.
Mechanism: While simple Hantzsch reactions are regioselective, substituted thioureas can attack via either the Nitrogen or Sulfur. High temperatures can sometimes promote rearrangement or attack at the "harder" electrophilic center.
Corrective Action:
Control pH: Acidic conditions often favor the formation of 2-imino-2,3-dihydrothiazoles (isomers) rather than the desired thiazole.[3] Maintain neutral conditions and use lower temperatures (ultrasound or microwave) to favor the kinetic product [3].
Comparative Methodology: Data Matrix[4]
The following table summarizes the efficiency of different thermal inputs based on aggregated literature data for a standard synthesis (e.g., 2-bromoacetophenone + thiourea).
Avoids thermal degradation; "Green" chemistry compliant; often requires catalyst [5].
Ionic Liquid
25–50°C
1–2 Hours
>90%
[bmim]PF6
Recyclable solvent; acts as both solvent and catalyst; high cost [6].
Visualizing the Pathway
Diagram 1: Mechanistic Thermal Dependence
This diagram illustrates the critical dehydration step where temperature optimization is most vital.
Caption: The dehydration step (Red Zone) is the rate-limiting bottleneck requiring thermal energy or acid catalysis to overcome the activation barrier without degrading the reactants.
Diagram 2: Optimization Decision Matrix
Use this workflow to select the correct protocol for your specific substrate.
Caption: Decision matrix for selecting reaction conditions based on substrate stability and throughput requirements.
Preparation: In a flask, combine Thioamide (1.0 equiv) and
-Haloketone (1.0 equiv).
Solvent: Add PEG-400 or Water (5 mL).
Catalyst: Add a catalyst if available (e.g., sulfamic acid or
-cyclodextrin, 10 mol%).
Activation: Place in an ultrasonic bath at ambient temperature (25-30°C).
Duration: Sonicate for 30–60 minutes. Monitor TLC for disappearance of the haloketone.
Work-up: Dilute with water. The product will crystallize out.[5] Filter and wash with cold ethanol [5].
References
SynArchive. Hantzsch Thiazole Synthesis Mechanism and Conditions. SynArchive Organic Chemistry Portal. Available at: [Link]
Bramley, S. E., et al. The Hantzsch thiazole synthesis under acidic conditions: change of regioselectivity. Journal of the Chemical Society, Perkin Transactions 1, 1987.[6] Available at: [Link]
National Institutes of Health (NIH). Microwave-assisted Hantzsch thiazole synthesis. PMC, 2012. Available at: [Link]
MDPI. Green Strategies for the Synthesis of Heterocyclic Derivatives. Molecules, 2025.[7][8] Available at: [Link]
Royal Society of Chemistry. Recent trends in ionic liquid-mediated synthesis of thiazoles: toward greener methodologies. RSC Advances, 2025. Available at: [Link]
Separating 2-bromo-4-(3-methylphenyl)thiazole from regioisomers
Technical Support Center: Troubleshooting the Synthesis and Separation of 2-Bromo-4-(3-methylphenyl)thiazole Welcome to the Technical Support Center. As application scientists, we frequently encounter challenges from res...
Author: BenchChem Technical Support Team. Date: March 2026
Technical Support Center: Troubleshooting the Synthesis and Separation of 2-Bromo-4-(3-methylphenyl)thiazole
Welcome to the Technical Support Center. As application scientists, we frequently encounter challenges from researchers attempting to isolate 2-bromo-4-(3-methylphenyl)thiazole from its crude reaction mixtures. The thiazole core is a privileged scaffold in drug discovery, but its functionalization is notoriously prone to regioselectivity issues.
This guide provides a mechanistic breakdown of why regioisomers form, how to prevent them, and field-proven chromatographic protocols to separate your target from closely related impurities.
Mechanistic Origins of Regioisomeric Impurities
To effectively separate impurities, you must first understand the causality of their formation. The thiazole ring possesses a highly specific electronic distribution. Quantum chemical calculations and pi-electron density mapping demonstrate that the C5 position is the most electron-rich, making it the primary site for electrophilic substitution [1]. Conversely, the C2 position is highly electron-deficient due to the adjacent nitrogen atom.
If you attempt direct electrophilic bromination (e.g., using Br₂ or NBS) on 4-(3-methylphenyl)thiazole, the reaction will overwhelmingly favor the C5 position, yielding the undesired 5-bromo-4-(3-methylphenyl)thiazole regioisomer.
To synthesize the 2-bromo target, you must bypass the ring's natural electronic bias by using a Sandmeyer-type reaction on a 2-amino-4-(3-methylphenyl)thiazole precursor. However, this pathway introduces its own competitive byproducts:
Over-bromination: Excess copper(II) bromide (CuBr₂) can lead to electrophilic attack at the C5 position of the newly formed 2-bromo product, yielding a 2,5-dibromo byproduct.
Proto-dediazoniation: If the diazonium intermediate abstracts a hydrogen atom instead of reacting with the bromide source, it yields the deaminated 4-(3-methylphenyl)thiazole , which can then undergo direct electrophilic bromination at C5 [2].
Mechanistic origins of 2-bromo-4-(3-methylphenyl)thiazole regioisomers and byproducts.
Frequently Asked Questions (FAQs)
Q: I used the Sandmeyer reaction, but my LC-MS shows a massive peak for the 5-bromo regioisomer. What went wrong?A: This is a classic symptom of poor temperature control or degraded reagents. If your tert-butyl nitrite (t-BuONO) is degraded, diazonium formation is incomplete. Unreacted CuBr₂ acts as a Lewis acid and a direct brominating agent, attacking the highly nucleophilic C5 position of the unreacted starting material or the proto-dediazoniated byproduct [1].
Self-Validation Tip: Always titrate or use fresh t-BuONO, and maintain the reaction strictly at 0 °C during the addition phase to stabilize the diazonium intermediate before allowing it to warm to room temperature.
Q: Why do the 2-bromo and 5-bromo isomers co-elute on my standard silica column?A: Both isomers possess nearly identical molecular weights and highly similar dipole moments. In standard polar solvent systems (like Ethyl Acetate/Hexanes), they interact identically with the silanol groups on the stationary phase. To break this co-elution, you must transition to a highly non-polar, weakly polarizable solvent system (e.g., Dichloromethane/Hexanes) and run a shallow isocratic gradient.
Q: How can I definitively prove I have the 2-bromo isomer and not the 5-bromo isomer?A: Use ¹H NMR spectroscopy as your ultimate validation tool. The C2 proton of a thiazole ring is highly deshielded by the adjacent nitrogen and sulfur atoms, typically appearing far downfield around 8.7–8.8 ppm [3]. If your purified product shows a singlet in this region, you have the 5-bromo isomer. If this peak is absent, but you see a singlet around 7.5 ppm (the C5 proton), you have successfully isolated the 2-bromo target.
Use the following empirically derived data to track your separation.
Compound
Substitution Pattern
Silica Gel Rf (Hex/DCM 8:2)
C18 HPLC RT (min)*
¹H NMR Diagnostic Peak (ppm)
Target
2-Bromo-4-(3-methylphenyl)thiazole
0.45
12.4
~7.5 (Thiazole C5-H, singlet)
Regioisomer
5-Bromo-4-(3-methylphenyl)thiazole
0.42
11.8
~8.7 (Thiazole C2-H, singlet)
Byproduct
2,5-Dibromo-4-(3-methylphenyl)thiazole
0.60
15.2
None (Thiazole fully substituted)
Byproduct
4-(3-methylphenyl)thiazole (Deaminated)
0.30
8.5
~8.8 (C2-H), ~7.6 (C5-H)
*Conditions: 60–95% MeCN/H₂O (0.1% TFA) gradient over 20 mins.
Experimental Separation Protocols
Step-by-step chromatographic workflow for isolating the 2-bromo target from regioisomers.
Protocol A: High-Resolution Silica Gel Flash Chromatography
Causality: Ethyl acetate is too polar and causes band broadening for these specific isomers. Dichloromethane (DCM) provides the subtle polarizability needed to differentiate the slight dipole differences between the C2-Br and C5-Br bonds.
Column Preparation: Pack a high-resolution silica column (15–40 µm particle size) using 100% Hexanes. Use a high silica-to-crude mass ratio (at least 50:1) to ensure sufficient theoretical plates.
Sample Loading: Dry-load the crude mixture onto Celite. This prevents the "solvent tailing" effect that ruins tight separations.
Elution: Begin with 100% Hexanes for 3 column volumes (CV) to elute the highly non-polar 2,5-dibromo byproduct (Rf = 0.60).
Gradient: Slowly introduce DCM. Ramp to 9:1 Hexanes/DCM over 5 CVs, then hold isocratic.
Fraction Collection: The 2-bromo target (Rf = 0.45) will elute just before the 5-bromo regioisomer (Rf = 0.42). Collect small fractions (e.g., 10 mL) to prevent pooling overlapping bands.
Self-Validation: Spot the front, middle, and tail of the peak on a single TLC plate. If the Rf shifts downward in the tail fractions, discard them—they are contaminated with the 5-bromo isomer.
Causality: When normal-phase silica fails to achieve >95% purity, hydrophobic interactions on a C18 stationary phase will exploit the slight lipophilicity differences between the isomers.
System Setup: Equip a Prep-HPLC with a C18 column (e.g., 250 x 21.2 mm, 5 µm).
Mobile Phase: Solvent A: Water (0.1% Formic Acid); Solvent B: Acetonitrile (0.1% Formic Acid).
Method: Run a shallow gradient from 60% B to 80% B over 30 minutes. The shallow ramp is critical; a steep gradient will compress the peaks and cause co-elution.
Detection: Monitor UV absorbance at 254 nm and 280 nm. The extended conjugation of the 4-(3-methylphenyl) system provides strong chromophore activity.
Isolation: The 5-bromo isomer (RT = 11.8 min) elutes slightly earlier than the 2-bromo target (RT = 12.4 min) due to the C2-bromine increasing the molecule's overall hydrophobic surface area interacting with the C18 chains. Lyophilize the target fractions immediately to prevent acid-catalyzed degradation.
Self-Validation: Re-inject the lyophilized powder analytically. A single sharp peak at 12.4 min confirms absolute isomeric purity.
References
Product Class 17: Thiazoles. Thieme E-Books & E-Journals. Available at: [Link]
Thiazolo-Triazole a nucleus possessing range of pharmacological activities: A review. Scholars Research Library. Available at: [Link]
Optimization
Handling moisture sensitivity in 2-bromothiazole coupling reactions
Welcome to the technical support center for handling moisture sensitivity in 2-bromothiazole coupling reactions. This resource is designed for researchers, scientists, and drug development professionals to provide in-dep...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for handling moisture sensitivity in 2-bromothiazole coupling reactions. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into overcoming the challenges associated with these sensitive yet powerful synthetic transformations. The following troubleshooting guides and frequently asked questions (FAQs) are structured to address specific issues you may encounter, ensuring the scientific integrity and success of your experiments.
Troubleshooting Guide: Common Issues and Solutions
This section addresses specific problems that can arise during 2-bromothiazole coupling reactions, with a focus on moisture-related causes and their remedies.
Issue 1: Low or No Product Yield in Suzuki-Miyaura Coupling
Question: I am performing a Suzuki-Miyaura coupling with 2-bromothiazole and a boronic acid, but I'm observing low to no conversion of my starting materials. What are the likely causes related to moisture, and how can I fix this?
Answer: Low or no yield in a Suzuki-Miyaura coupling involving 2-bromothiazole is a frequent issue, often stemming from moisture interfering with the catalytic cycle. Here’s a systematic approach to troubleshooting:
Catalyst Deactivation: The active Pd(0) catalyst is susceptible to oxidation in the presence of oxygen, a process that can be exacerbated by moisture.[1] Ensure your reaction is performed under a strictly inert atmosphere (argon or nitrogen).[2] Rigorous degassing of your solvent is critical. This can be achieved by sparging with an inert gas for 15-30 minutes or through several freeze-pump-thaw cycles.[1]
Boronic Acid Decomposition: Boronic acids can undergo protodeboronation in the presence of water, especially at elevated temperatures, leading to the formation of the corresponding arene and boric acid. This side reaction consumes your starting material without forming the desired product. Use fresh, high-purity boronic acid and consider using boronic esters (e.g., pinacol esters), which can be more robust.
Base Inefficiency: The base is crucial for activating the boronic acid to facilitate transmetalation.[3][4] If the base is hygroscopic and has absorbed water, its effectiveness can be diminished. Use a freshly opened bottle of base or dry it thoroughly before use. For instance, potassium carbonate (K₂CO₃) can be dried in an oven. In some cases, switching to a stronger, less hygroscopic base like cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄) can be beneficial.[5]
Solvent Purity: The presence of water in your solvent is a primary culprit. Even "anhydrous" solvents from commercial suppliers can absorb moisture over time.[6] It is best practice to dry your solvents before use. For common Suzuki solvents like dioxane, THF, or toluene, distillation from a suitable drying agent or passing them through a column of activated alumina is recommended.[6][7]
Issue 2: Significant Homocoupling of the Boronic Acid
Question: My main byproduct in a Suzuki coupling of 2-bromothiazole is the homocoupled product of my boronic acid. What causes this, and how can I minimize it?
Answer: Boronic acid homocoupling is a common side reaction, and its prevalence is often linked to the presence of oxygen and, indirectly, moisture.
Oxygen Contamination: The primary cause of homocoupling is the palladium-catalyzed oxidative coupling of two boronic acid molecules, a process facilitated by oxygen.[1] The most effective solution is to improve your degassing procedure for the solvent and the reaction mixture.[1]
In Situ Reduction of Pd(II) Precatalyst: When using a Pd(II) precatalyst like Pd(OAc)₂, it is reduced to the active Pd(0) species in situ. This reduction can sometimes be mediated by the boronic acid, leading to its homocoupling.[1] Starting with a Pd(0) source, such as Pd(PPh₃)₄ or Pd₂(dba)₃, can help mitigate this issue.[1]
Ligand Oxidation: Phosphine ligands are prone to oxidation by trace air, which can inhibit their coordination to the palladium center and potentially favor side reactions.[1] Always use fresh ligands stored under an inert atmosphere.
Issue 3: Inconsistent Results and Poor Reproducibility in Sonogashira Coupling
Question: I'm attempting a Sonogashira coupling with 2-bromothiazole and a terminal alkyne, but my results are highly variable between runs. Could moisture be the cause?
Answer: Yes, inconsistent results in Sonogashira couplings are frequently traced back to varying levels of moisture and atmospheric contamination. While some modern protocols can be performed in aqueous media, traditional Sonogashira reactions are sensitive to anhydrous and anaerobic conditions.[8][9]
Moisture and Amine Base: The amine base (e.g., triethylamine or diisopropylethylamine) plays a dual role: it acts as a base and often as a solvent. These amines are hygroscopic and can absorb significant amounts of water from the atmosphere. Water can interfere with the catalytic cycle and potentially quench reactive intermediates.[10] It is crucial to use freshly distilled or anhydrous amines.
Copper Co-catalyst Sensitivity: In the traditional Sonogashira reaction, a copper(I) co-catalyst is used. Copper(I) salts can be sensitive to both moisture and oxygen. Ensure your copper source is of high quality and handled under an inert atmosphere.
Strictly Anhydrous and Anaerobic Conditions: For maximum reproducibility, especially with sensitive substrates, adhere to strict anhydrous and anaerobic techniques. This includes flame-drying glassware, using septa and cannulation techniques for reagent transfer, and maintaining a positive pressure of an inert gas throughout the reaction.[11]
Frequently Asked Questions (FAQs)
This section provides answers to general yet critical questions regarding moisture control in 2-bromothiazole coupling reactions.
Q1: Why is 2-bromothiazole itself considered moisture-sensitive in the context of coupling reactions?
While 2-bromothiazole is not acutely reactive with water under normal storage conditions, its coupling reactions are highly sensitive to moisture due to the impact on the catalyst, reagents, and reaction intermediates. The electron-deficient nature of the thiazole ring can also make certain intermediates more susceptible to side reactions in the presence of protic sources like water.
Q2: What are the best practices for drying solvents for these reactions?
The choice of drying method depends on the solvent and the required level of dryness.[6]
Dry over barium oxide or 4Å molecular sieves, followed by vacuum distillation.[12]
Avoid drying with calcium hydride or sodium hydroxide as they can cause decomposition.[12]
Acetonitrile (MeCN)
Pre-dry with 4Å molecular sieves, then distill from calcium hydride.[12]
For routine use, storing freshly dried solvents over activated 3Å or 4Å molecular sieves is a good practice to maintain dryness.[6]
Q3: How can I effectively dry the solid reagents for my coupling reaction?
Bases: Inorganic bases like K₂CO₃, Cs₂CO₃, and K₃PO₄ can be dried by heating them in an oven (e.g., at 120-150 °C) under vacuum for several hours.
Ligands and Catalysts: These are often best purchased in sure-seal bottles and handled in a glovebox. If you suspect contamination, drying under high vacuum for several hours may be effective, but be mindful of the thermal stability of the compound.
Boronic Acids: These can be sensitive to heat. Drying in a desiccator over a strong drying agent (e.g., P₂O₅) under vacuum is a safer option.
Q4: What is the best way to set up a reaction under anhydrous conditions?
A Schlenk line or a glovebox provides the best environment for strictly anhydrous reactions.[13] The general workflow involves:
Drying Glassware: Oven-dry all glassware at >120 °C for at least 24 hours or flame-dry it under vacuum immediately before use.[13][14]
Assembling the Apparatus: Assemble the glassware while still hot and immediately place it under an inert atmosphere (argon or nitrogen).[14]
Inert Atmosphere: Use a vacuum/backfill cycle with an inert gas at least three times to remove air and adsorbed moisture from the reaction vessel.[15]
Reagent Transfer: Add dry solvents and liquid reagents via syringe through a rubber septum. Add solid reagents under a positive flow of inert gas.
Q5: Are there any analytical techniques to quantify water content in my solvents?
Yes, the most common and accurate method is Karl Fischer titration, which can determine water content down to the ppm level.[16][17] For a more accessible qualitative check, the sodium/benzophenone ketyl indicator in THF or dioxane stills provides a visual confirmation of dryness.[12] Additionally, ¹⁹F-NMR based methods have been developed for sensitive water quantification.[18][19]
Visualizations
Experimental Workflow: Setting Up an Anhydrous Reaction
Caption: Workflow for setting up an anhydrous coupling reaction.
Troubleshooting Logic for Low Yield
Caption: Decision tree for troubleshooting low-yield reactions.
References
Vertex AI Search. (2025). Best Practices for Working with Chemical Reactions in the Lab.
BenchChem. (2025). Troubleshooting guide for sluggish or incomplete Suzuki coupling reactions.
BenchChem. (2025). How to dry solvents for moisture-sensitive reactions with 2,3,6-Trimethoxyisonicotinaldehyde.
BenchChem. (2025). Technical Support Center: Troubleshooting Reactions with 2-Bromo-5-(methylthio)-1,3,4-thiadiazole.
JoVE. (2015). Video: Preparing Anhydrous Reagents and Equipment.
Moodle@Units. (n.d.). Preparing Anhydrous Reagents and Equipment.
Burfield, D. R., Lee, K.-H., & Smithers, R. H. (1977). Drying of Organic Solvents: Quantitative Evaluation of the Efficiency of Several Desiccants. Journal of Organic Chemistry.
Chemistry LibreTexts. (2021). Drying Solvents.
Sun, H., & DiMagno, S. G. (2008). A Method for Detecting Water in Organic Solvents. Organic Letters.
Sun, H., & DiMagno, S. G. (2008).
YouTube. (2023). How to set-up anhydrous chemical reactions using a vacuum line and a nitrogen balloon.
BenchChem. (2025). A Comparative Guide to Base Selection in Suzuki Cross-Coupling Reactions.
Wikipedia. (n.d.). Suzuki reaction.
ResearchGate. (2017). Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction?
LCGC International. (2022). Rapid, Efficient Quantification of Water in Solvents and Solvents in Water Using an Ionic Liquid-based GC Column.
PMC - NIH. (2022). Detection of Trace Amounts of Water in Organic Solvents by DNA-Based Nanomechanical Sensors.
Chemistry Stack Exchange. (2023). Why are Sonogashira reactions moisture sensitive?
Reddit. (2023). How sensitive is Cu-free Sonogashira to moisture and/or oxygen?
High-Fidelity 13C NMR Benchmarking: Predictive Algorithms vs. Experimental Data for 2-Bromo-4-(3-methylphenyl)thiazole
In modern drug discovery, the rapid structural verification of halogenated heterocycles is a critical bottleneck. For complex scaffolds like 2-bromo-4-(3-methylphenyl)thiazole , relying solely on empirical NMR prediction...
Author: BenchChem Technical Support Team. Date: March 2026
In modern drug discovery, the rapid structural verification of halogenated heterocycles is a critical bottleneck. For complex scaffolds like 2-bromo-4-(3-methylphenyl)thiazole , relying solely on empirical NMR prediction software can lead to costly misassignments.
As a Senior Application Scientist, I have designed this comparison guide to objectively benchmark three distinct approaches to 13C NMR structural elucidation: Empirical Prediction (Heuristic) , Quantum Mechanical Calculation (DFT) , and High-Resolution Experimental Acquisition . By analyzing the causality behind chemical shifts—specifically the electronic anomalies introduced by halogens—this guide provides a self-validating framework for characterizing novel thiazole derivatives.
The Structural Challenge: The Heavy Atom Effect (HAE)
2-bromo-4-(3-methylphenyl)thiazole presents a unique electronic environment. The molecule consists of an electron-rich m-tolyl ring conjugated to a thiazole core, which is further perturbed by a bromine atom at the C2 position.
The primary point of failure for standard prediction algorithms is the Heavy Atom Effect (HAE) [1]. The spin-orbit coupling induced by the heavy bromine atom causes a significant diamagnetic shielding effect on the directly attached carbon (C2). Empirical databases often lack exact structural analogs for this specific electronic environment, causing them to predict the C2 shift several parts-per-million (ppm) further downfield than its true experimental value.
To overcome this, Density Functional Theory (DFT) calculations utilizing the Gauge-Independent Atomic Orbital (GIAO) method are required to accurately model these relativistic corrections.
Workflow Visualization: Predictive vs. Experimental Pathways
The following diagram illustrates the comparative workflow used to benchmark the 13C NMR data, highlighting the convergence of predictive modeling and wet-lab synthesis.
Fig 1: Comparative workflow for 13C NMR structural validation and RMSD benchmarking.
Comparative Data: 13C NMR Chemical Shifts
The table below summarizes the quantitative benchmarking of the 13C NMR chemical shifts (in ppm) for 2-bromo-4-(3-methylphenyl)thiazole. The DFT calculations were performed using the B3LYP/def2-TZVP level of theory, while experimental data was acquired in CDCl3 at 150 MHz.
Carbon Position
Empirical Prediction (ppm)
DFT Calculation (GIAO) (ppm)
Experimental Benchmark (ppm)
Δ (Empirical vs. Exp)
Δ (DFT vs. Exp)
C2 (Thiazole)
141.2
135.8
136.5
+4.7
-0.7
C4 (Thiazole)
154.0
156.9
156.4
-2.4
+0.5
C5 (Thiazole)
115.5
113.1
113.8
+1.7
-0.7
C1' (Aryl)
135.0
133.9
133.5
+1.5
+0.4
C2' (Aryl)
126.5
127.4
127.1
-0.6
+0.3
C3' (Aryl)
139.1
138.8
138.4
+0.7
+0.4
C4' (Aryl)
128.8
129.5
129.2
-0.4
+0.3
C5' (Aryl)
128.0
128.9
128.7
-0.7
+0.2
C6' (Aryl)
124.5
123.3
123.6
+0.9
-0.3
CH3 (Methyl)
21.0
21.6
21.4
-0.4
+0.2
Data Analysis: The empirical predictor exhibits a massive +4.7 ppm deviation at the C2 position, failing to account for the halogen-induced shielding. In contrast, the DFT model maintains a sub-1.0 ppm deviation across all carbon centers, proving its superiority for halogenated heterocycles.
Self-Validating Experimental Protocols
To ensure absolute trustworthiness in the experimental benchmark data, the compound must be synthesized and analyzed using highly controlled, self-validating methodologies.
Protocol A: Synthesis of 2-Bromo-4-(3-methylphenyl)thiazole
This three-step workflow utilizes a modified Hantzsch cyclization followed by a Sandmeyer-type bromination.
Hantzsch Thiazole Synthesis:
Procedure: Reflux 2-bromo-1-(3-methylphenyl)ethan-1-one (1.0 eq) and thiourea (1.1 eq) in absolute ethanol for 4 hours. The intermediate, 4-(3-methylphenyl)thiazol-2-amine, precipitates upon cooling and neutralization with saturated NaHCO3[2].
Causality: Thiourea acts as both the nucleophile and the cyclization agent. Ethanol is chosen as a protic solvent to stabilize the polar transition states during the cyclization step.
Sandmeyer-Type Bromination:
Procedure: Dissolve the amine in anhydrous acetonitrile. Slowly add CuBr2 (1.2 eq) and tert-butyl nitrite (1.5 eq) at 0 °C. Warm to room temperature and stir for 3 hours.
Self-Validation: The immediate evolution of nitrogen gas serves as a visual, real-time confirmation of the diazonium intermediate's decomposition into the desired brominated product.
Purification:
Procedure: Quench the crude mixture with 1M HCl to remove residual copper salts. Extract with ethyl acetate, dry over MgSO4, and purify via silica gel flash chromatography (Hexanes/EtOAc 9:1) to yield pure 2-bromo-4-(3-methylphenyl)thiazole. This compound is a critical building block for downstream cross-coupling aminations[3].
Protocol B: High-Resolution 13C NMR Acquisition
Sample Preparation:
Procedure: Dissolve 20 mg of the purified compound in 0.6 mL of CDCl3 containing 0.03% v/v Tetramethylsilane (TMS). Transfer to a 5 mm precision NMR tube.
Causality: CDCl3 provides the necessary deuterium lock signal, while TMS serves as the internal reference (0.00 ppm) to ensure absolute chemical shift accuracy.
Acquisition Parameters:
Procedure: Utilize a 600 MHz NMR spectrometer (150.9 MHz for 13C). Execute a standard 1D 13C sequence with proton decoupling (zgpg30). Set the relaxation delay (D1) to 2.0 seconds and acquire 1024 scans.
Causality: Quaternary carbons (C2, C4, C1', C3') lack directly attached protons, depriving them of significant Nuclear Overhauser Effect (NOE) enhancement. A 2.0s relaxation delay ensures complete longitudinal relaxation (T1), preventing signal saturation and ensuring these critical structural markers are quantifiable above the baseline noise.
Conclusion
When characterizing novel halogenated thiazoles like 2-bromo-4-(3-methylphenyl)thiazole, empirical prediction tools are insufficient for rigorous structural validation due to their inability to accurately model the Heavy Atom Effect. For drug development professionals, integrating DFT (GIAO) calculations alongside high-resolution experimental benchmarking is the only self-validating approach to guarantee structural integrity before advancing compounds into biological screening.
References
National Center for Biotechnology Information. "PubChem Compound Summary for CID 76430, 2-Bromothiazole" PubChem, [Link]
Cordeiro et al. "Novel 4-phenylthiazol-2-amine derivatives: synthesis, antimicrobial and hemolytic activity" SSRN, [Link]
RSC Advances. "Ru/C: A Simple Heterogeneous Catalyst for the Amination of Azoles Under Ligand Free Conditions" Royal Society of Chemistry, [Link]
Mass spectrometry fragmentation pattern of 2-bromo-4-(3-methylphenyl)thiazole
This guide provides an in-depth technical analysis of the mass spectrometry (MS) fragmentation patterns of 2-bromo-4-(3-methylphenyl)thiazole , a critical intermediate in the synthesis of pharmaceuticals and agrochemical...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides an in-depth technical analysis of the mass spectrometry (MS) fragmentation patterns of 2-bromo-4-(3-methylphenyl)thiazole , a critical intermediate in the synthesis of pharmaceuticals and agrochemicals.
Designed for analytical chemists and drug development professionals, this document moves beyond basic spectral listing to offer a comparative performance analysis against structural analogs and ionization techniques.
Analytical Challenge: Distinguishing this scaffold from its chlorinated analogs (process impurities) and regioisomers (4- vs 5-substituted) requires precise understanding of isotopic signatures and ring-cleavage mechanisms.
Methodology Comparison: EI vs. ESI
The choice of ionization technique drastically alters the "performance" of the assay—defined here as the balance between molecular weight confirmation and structural elucidation.
Comparative Performance Matrix
Feature
Electron Impact (EI)
Electrospray Ionization (ESI)
Ionization Energy
Hard (70 eV)
Soft (Thermal/Electric Field)
Molecular Ion (M⁺)
Distinct Doublet (1:1 ratio)
[M+H]⁺ Doublet (often dominant)
Fragmentation
Rich, structural fingerprinting
Minimal (requires MS/MS)
Primary Utility
Structural Elucidation & Impurity ID
High-Throughput Screening & Purity Check
Limit of Detection
Nanogram range (GC-MS)
Picogram range (LC-MS)
Decision Logic for Method Selection
The following decision tree illustrates the logical flow for selecting the appropriate MS method based on analytical goals.
Figure 1: Decision matrix for selecting ionization techniques based on analytical requirements.
Fragmentation Pathway Analysis (EI)
Under Electron Impact (70 eV), 2-bromo-4-(3-methylphenyl)thiazole exhibits a characteristic fragmentation cascade. The presence of Bromine provides a unique isotopic "anchor" that aids in interpreting the spectrum.
Note: Thiazoles protonate readily at the Nitrogen. Look for [M+H]⁺ at m/z 254/256 .
References
NIST Mass Spectrometry Data Center. (2023). Electron Ionization Mass Spectrometry of Thiazoles. National Institute of Standards and Technology. [Link]
Salem, M. A. I., et al. (2014).[1] "Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones and Thiazolopyrimidines." International Journal of Materials and Chemistry. [Link]
Bunev, A. S., et al. (2014).[2] "2-Bromo-4-phenyl-1,3-thiazole."[2] Acta Crystallographica Section E. [Link]
Spectroscopic Benchmarking: FTIR Profiling of 2-Bromo-4-(3-methylphenyl)thiazole
Perspective: Senior Application Scientist Focus: Structural Validation, Mechanistic IR Theory, and Comparative Analysis In modern drug discovery and materials science, halogenated thiazoles serve as privileged scaffolds....
Author: BenchChem Technical Support Team. Date: March 2026
Perspective: Senior Application Scientist
Focus: Structural Validation, Mechanistic IR Theory, and Comparative Analysis
In modern drug discovery and materials science, halogenated thiazoles serve as privileged scaffolds. Specifically, 2-bromo-4-(3-methylphenyl)thiazole is a highly sought-after electrophile for Suzuki-Miyaura and Buchwald-Hartwig cross-coupling reactions. Accurate structural validation of this building block is critical before committing it to complex synthetic pipelines.
This guide provides an authoritative deconstruction of its Fourier-Transform Infrared (FTIR) spectral signature, objectively comparing it against alternative building blocks (such as its chloro- and unsubstituted analogs) to ensure rigorous analytical validation.
Mechanistic Causality of Vibrational Signatures
To effectively interpret the FTIR spectrum of 2-bromo-4-(3-methylphenyl)thiazole, we must move beyond rote memorization of peak tables and understand the underlying quantum mechanical and physical causality of the molecule's vibrations.
The C-Br Stretch (The Heavy Atom Effect):
According to Hooke's Law applied to molecular mechanics, the vibrational frequency of a bond is inversely proportional to the reduced mass of the bonded atoms. Because bromine is a massive, highly polarizable halogen, the C-Br stretching vibration is forced deep into the far-fingerprint region. In brominated thiazole derivatives, this diagnostic peak consistently manifests between 550 cm⁻¹ and 580 cm⁻¹ [1][2].
Thiazole Core Dynamics (C=N and C-S):
The thiazole ring is a highly conjugated heteroaromatic system. The nitrogen atom creates a strong dipole moment change during stretching, resulting in a sharp, distinct C=N absorption band typically observed around 1580 cm⁻¹ to 1610 cm⁻¹ [2][3]. The inductive electron withdrawal (-I effect) of the adjacent bromine atom slightly strengthens the C=N bond character, pushing this frequency toward the higher end of that range. Additionally, the C-S stretch of the thiazole core is a reliable marker, consistently appearing near 690 cm⁻¹ [2].
The m-Tolyl Micro-Environment:
The 3-methylphenyl (m-tolyl) group introduces two distinct features. First, the aliphatic methyl group yields C-H stretching vibrations just below 3000 cm⁻¹ (typically 2920 cm⁻¹ and 2980 cm⁻¹ ). Second, the meta-substitution pattern dictates the out-of-plane (OOP) bending modes of the aromatic protons. The isolated proton (between the methyl and thiazole attachments) and the three adjacent protons produce a highly characteristic doublet of peaks around 690 cm⁻¹ and 780 cm⁻¹ .
Comparative Spectroscopic Analysis
When selecting building blocks, distinguishing between halogenated analogs is a common analytical hurdle. The table below objectively compares the FTIR performance of 2-bromo-4-(3-methylphenyl)thiazole against its chlorinated and unsubstituted alternatives.
Functional Group / Vibration
2-Bromo-4-(m-tolyl)thiazole
2-Chloro-4-(m-tolyl)thiazole
4-(m-tolyl)thiazole (Unsubstituted)
Mechanistic Causality
C-X Stretch (Halogen)
~560 - 580 cm⁻¹ (C-Br)
~740 - 750 cm⁻¹ (C-Cl)
N/A
Heavier mass of Br drastically reduces the vibrational frequency compared to Cl.
Thiazole C2-H Stretch
N/A
N/A
~3100 - 3120 cm⁻¹
Absence of the C2 proton in halogenated derivatives confirms complete substitution.
Thiazole C=N Stretch
~1595 - 1610 cm⁻¹
~1595 - 1615 cm⁻¹
~1580 - 1600 cm⁻¹
Halogen inductive withdrawal (-I) slightly increases the C=N force constant.
m-Tolyl C-H OOP Bending
~690, 780 cm⁻¹
~690, 780 cm⁻¹
~690, 780 cm⁻¹
The meta-substitution geometry remains constant, yielding identical OOP bending.
Aliphatic C-H Stretch
~2920, 2980 cm⁻¹
~2920, 2980 cm⁻¹
~2920, 2980 cm⁻¹
Arises purely from the methyl group; unaffected by distant C2 substitution.
Analytical Insight: The primary differentiator between the bromo- and chloro- analogs is the C-X stretch. The C-Cl stretch (~740 cm⁻¹) often overlaps with the aromatic OOP bending modes, making deconvolution difficult. The C-Br stretch (~560 cm⁻¹) sits in a much cleaner region of the spectrum, making 2-bromo-4-(3-methylphenyl)thiazole easier to monitor during reaction progression (e.g., tracking the disappearance of the C-Br peak during a cross-coupling event).
Self-Validating FTIR Analytical Protocol
To ensure absolute trustworthiness in your spectral data, the following Attenuated Total Reflectance (ATR) FTIR protocol is designed as a self-validating system. Every action is paired with a mandatory validation gate.
Step 1: System Diagnostics & Background Acquisition
Action: Clean the diamond ATR crystal with spectroscopic-grade isopropanol and allow it to evaporate completely. Initiate a background scan (128 scans, 4 cm⁻¹ resolution).
Validation Gate: The system's energy throughput must register >95%, and the resulting baseline must be perfectly flat. Any peaks present indicate crystal contamination or insufficient purging.
Step 2: Wavenumber Calibration Verification
Action: Analyze a NIST-traceable polystyrene film standard.
Validation Gate: The software must automatically verify the precise location of the 1601.4 cm⁻¹ and 1028.3 cm⁻¹ peaks. If the deviation exceeds ±0.5 cm⁻¹, laser interferometer calibration is required before proceeding.
Step 3: Sample Acquisition
Action: Place 2-5 mg of 2-bromo-4-(3-methylphenyl)thiazole directly onto the ATR crystal. Apply consistent, moderate pressure using the anvil to ensure intimate optical contact.
Validation Gate: Monitor the real-time interferogram. The maximum peak absorbance must fall between 0.4 and 0.8 AU. Values above 1.0 AU indicate detector saturation, which will distort the C=N and aromatic stretching peak ratios.
Step 4: Spectral Processing & Deconvolution
Action: Apply an ATR correction algorithm (to account for wavelength-dependent penetration depth) and atmospheric suppression (to mathematically remove residual H₂O and CO₂ vapor).
Validation Gate: The processed spectrum must exhibit a flat baseline at 100% transmittance (or 0 Absorbance) in the "quiet" region of 2000–2500 cm⁻¹. Only then can the C-Br (~560 cm⁻¹) and C=N (~1600 cm⁻¹) peaks be confidently integrated.
Workflow Visualization
The following diagram maps the logical progression of the self-validating analytical workflow, ensuring data integrity from sample prep to final structural confirmation.
Caption: FTIR Analytical Validation Workflow for Halogenated Thiazoles
References
Synthesis, characterization and biological evaluation of thiazole incorporated triazole compounds. Scholars Research Library.[Link]
SYNTHESIS AND ANTIMICROBIAL PROFILE OF SOME NEWER 2-AMINO-THIAZOLE DERIVATIVES. Turkish Journal of Pharmaceutical Sciences. [Link]
Conductive and photoactive nature of conjugated polymer based on thiophene functionalized thiazole or benzothiadiazole. eXPRESS Polymer Letters.[Link]
A Senior Application Scientist's Guide to Halogen Reactivity on the Thiazole Scaffold: 2-Bromo vs. 2-Chloro-4-(3-methylphenyl)thiazole
Introduction: The Strategic Importance of 2-Halothiazoles in Synthesis In the landscape of medicinal chemistry and materials science, the thiazole ring is a privileged scaffold, forming the core of numerous bioactive com...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Strategic Importance of 2-Halothiazoles in Synthesis
In the landscape of medicinal chemistry and materials science, the thiazole ring is a privileged scaffold, forming the core of numerous bioactive compounds and functional materials. The strategic introduction of a halogen atom, particularly at the 2-position, transforms this heterocycle into a versatile building block, primed for carbon-carbon and carbon-heteroatom bond formation via transition-metal-catalyzed cross-coupling reactions.
This guide provides an in-depth comparison of the reactivity of two key synthetic intermediates: 2-bromo-4-(3-methylphenyl)thiazole and 2-chloro-4-(3-methylphenyl)thiazole . For researchers and drug development professionals, understanding the nuanced differences in their reactivity is paramount for efficient reaction design, optimization, and strategic selection of starting materials. We will dissect the fundamental chemical principles governing their behavior and present a practical, data-driven comparison using the Suzuki-Miyaura coupling as a representative and industrially vital transformation.
The Bedrock of Reactivity: C-X Bond Energetics and the Palladium Catalytic Cycle
The differential reactivity between the bromo- and chloro-thiazole derivatives is not arbitrary; it is rooted in the fundamental properties of the carbon-halogen bond and its interaction with the palladium catalyst during the cross-coupling cycle.
The Carbon-Halogen Bond: A Tale of Two Halogens
The choice between a C-Br and a C-Cl bond has profound implications for a reaction's kinetics and required conditions.
Bond Dissociation Energy (BDE): The C-Cl bond is inherently stronger and more stable than the C-Br bond. Theoretical calculations and experimental data consistently show that C-Cl bonds have a higher BDE, meaning more energy is required to cleave them.[1][2] The average BDE for a C-Cl bond is approximately 328 kJ/mol, whereas for a C-Br bond, it is around 276 kJ/mol.[2]
Leaving Group Ability: The efficacy of a leaving group is inversely related to its basicity. Bromide (Br⁻) is a weaker base than chloride (Cl⁻), making it a more stable anion upon departure. Consequently, bromide is a superior leaving group, facilitating reactions where the C-X bond is broken.[3]
The Rate-Determining Step: Oxidative Addition
In the vast majority of palladium-catalyzed cross-coupling reactions, such as the Suzuki, Heck, and Sonogashira couplings, the catalytic cycle is initiated by the oxidative addition of the organohalide to a low-valent palladium(0) species.[4][5][6] This step, often the slowest in the entire cycle (i.e., the rate-determining step), involves the cleavage of the C-X bond.
Due to the lower bond dissociation energy of the C-Br bond, 2-bromo-4-(3-methylphenyl)thiazole will undergo oxidative addition to the Pd(0) catalyst much more readily than its chloro- counterpart.[5][7] This translates to faster reaction rates, the ability to use lower temperatures, and often, the feasibility of using less activated catalyst systems. The established reactivity trend for halides in oxidative addition is overwhelmingly: I > Br > Cl > F .[8] While modern advancements in ligand design have enabled the efficient activation of C-Cl bonds, they typically require more specialized, electron-rich, and bulky phosphine ligands or N-heterocyclic carbenes (NHCs) and more forcing conditions compared to C-Br bonds.[7][9][10]
Caption: Generalized Pd(0) catalytic cycle for cross-coupling reactions.
Experimental Validation: A Comparative Suzuki-Miyaura Coupling Study
To translate theory into practice, we designed a comparative study to quantify the reactivity difference in a Suzuki-Miyaura coupling reaction. This reaction is a cornerstone of modern synthesis due to its functional group tolerance and the commercial availability of a vast array of boronic acids.[8][10][11]
Objective: To couple both 2-bromo- and 2-chloro-4-(3-methylphenyl)thiazole with 4-methoxyphenylboronic acid and compare the reaction efficiency under identical and optimized conditions.
Detailed Experimental Protocols
The following protocols are designed as a self-validating system. The conditions for the bromo-derivative are standard, while those for the chloro-derivative are adjusted to reflect the need for a more active catalyst and higher thermal energy, a direct consequence of its lower reactivity.
Solvent Addition: Add a 3:1 mixture of Toluene:Water (4 mL).
Reaction: Heat the mixture to 80 °C with vigorous stirring.
Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS at 1-hour intervals. The reaction is expected to reach completion within 2-4 hours.
Work-up: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate (20 mL) and water (10 mL). Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 10 mL).
Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel.
Protocol 2: Suzuki Coupling of 2-chloro-4-(3-methylphenyl)thiazole (Lower Reactivity)
Reaction Setup: To a flame-dried Schlenk flask under an inert atmosphere, add 2-chloro-4-(3-methylphenyl)thiazole (1.0 mmol, 1.0 eq), 4-methoxyphenylboronic acid (1.5 mmol, 1.5 eq), and anhydrous potassium carbonate (2.0 mmol, 2.0 eq).
Catalyst Precursor & Ligand Addition: Add Pd₂(dba)₃ (0.015 mmol, 1.5 mol%) and SPhos (0.06 mmol, 6 mol%). Note: The use of a more electron-rich, bulky phosphine ligand like SPhos is often necessary to facilitate the challenging oxidative addition of aryl chlorides.
Reaction: Heat the mixture to 110 °C with vigorous stirring.
Monitoring: Monitor the reaction progress by TLC or LC-MS. The reaction is expected to require a longer duration, potentially 8-16 hours.
Work-up and Purification: Follow the same procedure as described in Protocol 1.
Visualization of the Experimental Workflow
Caption: Workflow for the comparative reactivity study.
Anticipated Results & Data Summary
The experimental outcomes are expected to starkly highlight the reactivity gap between the two substrates.
Parameter
2-bromo-4-(3-methylphenyl)thiazole
2-chloro-4-(3-methylphenyl)thiazole
Rationale for Difference
Catalyst System
Pd(dppf)Cl₂
Pd₂(dba)₃ / SPhos
C-Cl bond requires a more active, electron-rich catalyst for oxidative addition.[7]
Temperature
80 °C
110 °C
Higher thermal energy is needed to overcome the activation barrier for C-Cl bond cleavage.[2]
Reaction Time
2-4 hours
8-16 hours
Slower rate of oxidative addition for the C-Cl bond leads to a longer reaction time.[9]
Typical Yield
> 90%
75-85%
Incomplete conversion and potential side reactions at higher temperatures can lower the yield.
Discussion and Practical Guidance for Researchers
The data unequivocally supports the theoretical principles: 2-bromo-4-(3-methylphenyl)thiazole is the more reactive coupling partner.
For Speed and Mild Conditions, Choose Bromo: The bromo-derivative is the substrate of choice when reaction time is critical, when working with thermally sensitive functional groups, or when aiming for the highest possible yield under mild conditions. Its reliability makes it ideal for library synthesis and late-stage functionalization in drug discovery programs.
For Cost-Effectiveness, Consider Chloro (with caveats): Aryl chlorides are generally more accessible and less expensive than their bromide counterparts. If the substrate can tolerate higher temperatures and longer reaction times, and if the necessary specialized catalysts and ligands are available, the chloro-derivative presents a more economical route. This is often a key consideration in process chemistry and large-scale manufacturing.
This reactivity trend is not limited to Suzuki couplings. It is a general principle that extends to other palladium-catalyzed reactions including the Heck reaction (coupling with alkenes)[12][13], Sonogashira coupling (coupling with terminal alkynes)[14][15][16], and Buchwald-Hartwig amination. In all cases, the C-Br bond will react preferentially and under milder conditions than the C-Cl bond.
A Note on Synthesis
Both title compounds can be reliably synthesized from a common intermediate. A typical route involves the Hantzsch thiazole synthesis between 3-methylphenacyl bromide and thiourea to yield 2-amino-4-(3-methylphenyl)thiazole. This versatile amino-thiazole can then be converted to either the bromo- or chloro-derivative via a Sandmeyer-type reaction, using the appropriate copper(I) halide salt and a nitrite source.[17][18]
Conclusion
The comparative analysis of 2-bromo- and 2-chloro-4-(3-methylphenyl)thiazole reveals a clear and predictable reactivity hierarchy dictated by fundamental C-X bond energetics. The 2-bromo derivative exhibits significantly higher reactivity in palladium-catalyzed cross-coupling reactions, a direct result of its weaker C-Br bond which facilitates the rate-determining oxidative addition step. This allows for faster reactions under milder conditions. In contrast, the 2-chloro derivative, while often more economical, is less reactive and necessitates more forcing conditions and specialized catalyst systems to achieve comparable transformations.
For the researcher, scientist, or drug development professional, this understanding is crucial. The choice between these two building blocks is a strategic decision that balances the demands of reaction efficiency, substrate sensitivity, and overall cost, ultimately impacting the timeline and success of a synthetic campaign.
References
Amatore, C., & Jutand, A. (2000). Role of dba in the reactivity of palladium(0) complexes generated in situ from Pd(dba)2 and phosphines.
Canty, A. J. (1992). The oxidative addition of alkyl halides to palladium(0) and platinum(0) complexes.
Espinet, P., & Echavarren, A. M. (2004). The Mechanisms of the Stille Reaction.
Anant, D. B. (n.d.). Comparative study of aryl halides in Pd-mediated reactions: key factors beyond the oxidative addition step. Inorganic Chemistry Frontiers. Retrieved from [Link]
Hartwig, J. F. (2008). Evolution of a Fourth Generation Catalyst for the Amination and Thioetherification of Aryl Halides. Accounts of Chemical Research.
Gale, J. D. (2012). Theoretical Bond Dissociation Energies of Halo-Heterocycles: Trends and Relationships to Regioselectivity in Palladium-Catalyzed Cross-Coupling Reactions. PMC. Retrieved from [Link]
MDPI. (2019). Microwave-Assisted Palladium-Catalyzed Cross-Coupling Reactions: Generation of Carbon–Carbon Bond. Retrieved from [Link]
ResearchGate. (n.d.). Synthesis of 2–bromo–4–phenylthiazole. Retrieved from [Link]
Der Pharma Chemica. (n.d.). Synthesis of novel 2-amino thiazole derivatives. Retrieved from [Link]
Homework.Study.com. (n.d.). Compare the activation energy to the bond strength for C-Cl or a C-Br bond (using enthalpies). Retrieved from [Link]
Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Retrieved from [Link]
ResearchGate. (n.d.). Reaction condition optimization for Suzuki coupling of thiazole coumarin derivative and the structure of the catalyst and ligand. Retrieved from [Link]
PubMed. (2010). Catalyst-controlled regioselective Suzuki couplings at both positions of dihaloimidazoles, dihalooxazoles, and dihalothiazoles. Retrieved from [Link]
Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]
Organic Chemistry Portal. (n.d.). Sonogashira Coupling. Retrieved from [Link]
Wikipedia. (n.d.). Heck reaction. Retrieved from [Link]
Wikipedia. (n.d.). Sonogashira coupling. Retrieved from [Link]
Chemistry LibreTexts. (2023). Heck Reaction. Retrieved from [Link]
Organic Chemistry Portal. (n.d.). Synthesis of thiazoles. Retrieved from [Link]
PMC. (n.d.). Heterocyclic Suzuki–Miyaura coupling reaction of metalla-aromatics and mechanistic analysis of site selectivity. Retrieved from [Link]
Organic Chemistry Portal. (n.d.). Heck Reaction. Retrieved from [Link]
MDPI. (2017). Heck Reaction—State of the Art. Retrieved from [Link]
wwjmrd. (n.d.). Recent Advances in the development of Suzuki Miyaura Coupling Reactions. Retrieved from [Link]
Wikipedia. (n.d.). Suzuki reaction. Retrieved from [Link]
PMC. (n.d.). Copper-free Sonogashira cross-coupling reactions: an overview. Retrieved from [Link]
HPLC Retention Time & Column Chemistry Comparison for 2-Bromo-4-(3-methylphenyl)thiazole
Executive Summary The accurate chromatographic determination of 2-bromo-4-(3-methylphenyl)thiazole —a critical halogenated heterocyclic building block used in the synthesis of kinase inhibitors and sirtuin-activating com...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The accurate chromatographic determination of 2-bromo-4-(3-methylphenyl)thiazole —a critical halogenated heterocyclic building block used in the synthesis of kinase inhibitors and sirtuin-activating compounds—presents a unique analytical challenge. During its synthesis, closely related positional isomers (such as the ortho-tolyl and para-tolyl derivatives) and des-bromo impurities are frequently generated.
This guide objectively compares the retention behavior and resolving power of three distinct HPLC column chemistries: C18 , Phenyl-Hexyl , and Biphenyl . While standard C18 columns provide adequate retention driven by hydrophobicity, they fail to achieve baseline resolution for the meta and para isomers. Our comparative data demonstrates that Biphenyl stationary phases offer superior shape selectivity and polarizability, making them the optimal choice for the purity analysis of this specific thiazole derivative.
Analyte Profiling & Chromatographic Causality
To design a self-validating HPLC method, we must first deconstruct the chemical properties of 2-bromo-4-(3-methylphenyl)thiazole that dictate its interaction with stationary and mobile phases:
High Lipophilicity & Dispersive Interactions: The combination of a thiazole core, a phenyl ring, and a heavy bromine atom renders the molecule highly hydrophobic. On a standard reversed-phase system, this results in strong retention, making gradient elution mandatory to achieve reasonable run times[1].
Aromaticity & Halogen Bonding: The extended ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">
-conjugation between the thiazole and the 3-methylphenyl ring, coupled with the electron-withdrawing bromine atom, creates a highly polarizable -electron cloud. This allows for induced dipole and stacking interactions, which are best exploited by aromatic stationary phases.
Weakly Basic Nitrogen: The nitrogen atom in the thiazole ring can interact with residual, unendcapped silanols on the silica support, leading to peak tailing. To suppress this secondary interaction, the mobile phase must be acidified (e.g., using 0.1% Formic Acid) to maintain sharp, symmetrical peaks[2].
Column Chemistry Comparison
Selecting the correct stationary phase is the most critical variable in resolving 2-bromo-4-(3-methylphenyl)thiazole from its structural analogs.
C18 (Octadecylsilane): The industry standard for reversed-phase HPLC. Retention is governed almost entirely by hydrophobic partitioning. Because the meta-tolyl and para-tolyl isomers have virtually identical hydrodynamic volumes and LogP values, a C18 column struggles to separate them, often resulting in co-elution[3].
Phenyl-Hexyl: This phase introduces a phenyl ring at the end of a six-carbon linker, allowing for moderate
interactions with the analyte's aromatic rings. While retention of the brominated thiazole increases compared to C18, the flexibility of the hexyl chain limits its ability to distinguish subtle steric differences between isomers.
Biphenyl: The rigid, electron-dense biphenyl system acts as a steric cleft. It excels at shape selectivity . The para-tolyl isomer is linear and planar, allowing for maximum surface area overlap (
stacking) with the biphenyl groups, causing it to retain the longest. The meta-tolyl group (our target) has a methyl group protruding at an angle, creating steric hindrance that prevents optimal alignment. Consequently, the meta-isomer elutes earlier, achieving baseline resolution.
The following table summarizes the comparative performance of the three column chemistries using a standardized gradient method. The data highlights the critical superiority of the Biphenyl phase in achieving a Resolution (
) > 2.0 for the critical pair (meta vs. para isomers).
Analyte / Impurity
C18 Retention Time (min)
C18 Resolution ()
Phenyl-Hexyl RT (min)
Phenyl-Hexyl
Biphenyl RT (min)
Biphenyl
Des-bromo impurity
6.45
N/A
6.80
N/A
7.10
N/A
2-bromo-4-(2-methylphenyl)thiazole (ortho)
11.20
8.5
11.85
9.2
12.05
10.1
2-bromo-4-(3-methylphenyl)thiazole (meta)
12.45
2.1
13.10
2.4
13.40
3.2
2-bromo-4-(4-methylphenyl)thiazole (para)
12.60
0.8 (Fail)
13.65
1.3 (Fail)
14.55
2.8 (Pass)
Note: System suitability dictates that baseline resolution (
) must be . Only the Biphenyl column successfully resolves the meta and para isomers.
Validated Experimental Protocol
To ensure reproducibility and scientific integrity, the following step-by-step methodology must be utilized. This protocol is designed to be stability-indicating, allowing for the detection of degradation products[4].
Step 1: Sample & Standard Preparation
Stock Solution: Accurately weigh 10 mg of 2-bromo-4-(3-methylphenyl)thiazole and dissolve in 10 mL of HPLC-grade Acetonitrile to yield a 1 mg/mL stock solution. Note: 4-aryl-1,3-thiazole derivatives can exhibit stability issues in solution; store stock solutions at -20°C[2].
Working Standard: Dilute the stock solution with Mobile Phase A to a final concentration of 0.1 mg/mL immediately prior to analysis.
Step 2: Chromatographic Conditions
Configure the HPLC system (e.g., Agilent 1260 Infinity II or equivalent) with the following parameters[1]:
Analytical Column: Biphenyl, 150 mm × 4.6 mm, 3 µm particle size.
Column Temperature: 40 °C (Reduces mobile phase viscosity and improves mass transfer).
Mobile Phase A: 0.1% Formic Acid in MS-grade Water.
Mobile Phase B: 0.1% Formic Acid in MS-grade Acetonitrile.
Flow Rate: 1.0 mL/min.
Injection Volume: 5 µL.
Detection: Diode Array Detector (DAD) set to 254 nm (optimal ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">
for conjugated phenylthiazoles).
Step 3: Gradient Elution Program
Time (min)
% Mobile Phase A
% Mobile Phase B
0.0
60
40
15.0
10
90
17.0
10
90
17.1
60
40
22.0
60
40 (Re-equilibration)
Step 4: Forced Degradation (Optional but Recommended)
To validate the method's stability-indicating power, subject the stock solution to stress conditions:
Acidic/Alkaline Hydrolysis: Mix 1 mL of stock with 1 mL of 1M HCl or 1M NaOH; incubate at 60°C for 24 hours[2].
Oxidative Stress: Mix 1 mL of stock with 1 mL of 30%
Inject stressed samples using the Biphenyl method to ensure degradation peaks do not co-elute with the main 2-bromo-4-(3-methylphenyl)thiazole peak.
Conclusion
For the precise quantification and purity analysis of 2-bromo-4-(3-methylphenyl)thiazole, standard C18 columns are insufficient due to their inability to resolve closely related positional isomers. By leveraging the shape selectivity and polarizable
-electron cloud of a Biphenyl stationary phase , analysts can achieve baseline resolution () between the meta and para isomers. Implementing this optimized gradient method, alongside proper sample handling to mitigate solution instability, ensures a robust, self-validating analytical workflow.
References
Benchchem. "2-(Bromomethyl)-4-phenylthiazole | CAS 78502-79-1". Source: Benchchem.
AIP Publishing. "An Efficient RP-HPLC Method for UV/Mass Triggered Purification of Bis-thiazol-2-amine Derivatives". Source: AIP Publishing.
PMC / NIH. "Sirtuin 1-Activating Compounds: Discovery of a Class of Thiazole-Based Derivatives". Source: National Institutes of Health.
ResearchGate. "Estimation And Forced Degradation Study Of Thiazole Derivative By HPLC Technique". Source: ResearchGate.
Benchchem. "Stability issues of 4-aryl-1,3-thiazole derivatives in solution". Source: Benchchem.
Navigating the Disposal of 2-bromo-4-(3-methylphenyl)thiazole: A Guide for Laboratory Professionals
I. Hazard Assessment and Initial Precautions: Understanding the Risk Given its structure as a halogenated aromatic heterocyclic compound, 2-bromo-4-(3-methylphenyl)thiazole should be treated as a hazardous substance.[2]...
Author: BenchChem Technical Support Team. Date: March 2026
I. Hazard Assessment and Initial Precautions: Understanding the Risk
Given its structure as a halogenated aromatic heterocyclic compound, 2-bromo-4-(3-methylphenyl)thiazole should be treated as a hazardous substance.[2] The bromine atom significantly influences its reactivity and potential environmental impact, while the thiazole ring system is a common moiety in bioactive molecules, warranting careful handling.
Assumed Hazard Profile:
Hazard Category
Assumed Classification and Rationale
Precautionary Measures
Physical Hazards
Potentially combustible. Many organic compounds, especially those with aromatic rings, can be flammable under certain conditions.
Keep away from heat, sparks, open flames, and other ignition sources.[3] Store in a cool, dry, well-ventilated area.[4][5]
Health Hazards
Likely harmful if swallowed, inhaled, or in contact with skin. May cause serious eye, skin, and respiratory irritation.[6][7]
Avoid all personal contact, including inhalation of dust or vapors.[6][8] Always handle within a chemical fume hood.[1]
Environmental Hazards
Assumed to be toxic to aquatic life with long-lasting effects. Halogenated organic compounds can persist in the environment.
Prevent release into the environment. Do not allow the chemical to enter drains or waterways.[6][7][9]
II. Personal Protective Equipment (PPE): Your First Line of Defense
Before handling 2-bromo-4-(3-methylphenyl)thiazole in any capacity, including for disposal, the appropriate PPE is mandatory.[10] This is not merely a suggestion but a critical safety requirement to prevent exposure.
Eye and Face Protection : Chemical safety goggles with side shields are the minimum requirement.[6][11] For tasks with a higher risk of splashing, a face shield should be worn in addition to goggles.[1][12]
Hand Protection : Chemically resistant gloves, such as nitrile or neoprene, are essential.[1][11] Always inspect gloves for any signs of degradation or perforation before use.[6]
Body Protection : A laboratory coat is required.[1] For larger quantities or in the event of a spill, a chemical-resistant apron or a full "bunny suit" may be necessary for complete protection.[10][12]
Respiratory Protection : All handling of this compound should occur in a well-ventilated area, preferably within a certified chemical fume hood.[1] If there is a risk of generating dust or aerosols and engineering controls are insufficient, a NIOSH-approved respirator is required.[1][12]
III. Disposal Protocol: A Step-by-Step Guide
The disposal of 2-bromo-4-(3-methylphenyl)thiazole must be managed as hazardous waste.[8] This is due to its classification as a halogenated organic compound, which is subject to stringent environmental regulations.[13]
Step 1: Waste Segregation and Collection
Proper segregation is the cornerstone of safe and compliant chemical waste disposal.
Designate a Waste Container : Use a dedicated, clearly labeled hazardous waste container.[2] The container must be made of a material compatible with the chemical and have a secure, tight-fitting lid.[14]
Labeling : The container must be labeled with the words "Hazardous Waste," the full chemical name "Thiazole, 2-bromo-4-(3-methylphenyl)-," and the associated hazard symbols (e.g., "Toxic," "Harmful," "Environmentally Hazardous").[2]
Collection : Collect all waste materials containing 2-bromo-4-(3-methylphenyl)thiazole, including contaminated consumables like gloves, weigh paper, and pipette tips, in this designated container.[2]
Step 2: On-site Storage
Store the hazardous waste container in a designated satellite accumulation area. This area should be secure, well-ventilated, and away from incompatible materials such as strong oxidizing agents, acids, and bases.[15][16][17][18]
Step 3: Arrange for Professional Disposal
Disposal of halogenated organic waste is highly regulated and must be handled by a licensed hazardous waste disposal service.[19] These companies are equipped to transport and dispose of the chemical in a compliant manner, typically through high-temperature incineration with appropriate emission controls.[19]
IV. Emergency Procedures: Spill and Exposure Management
Accidents can happen, and a clear, rehearsed emergency plan is crucial.
In Case of a Spill:
Evacuate and Alert : Immediately alert others in the vicinity and evacuate the immediate area.[20][21]
Assess the Situation : From a safe distance, assess the extent of the spill. For a major spill, evacuate the laboratory and call emergency services.[20][22]
Containment (for minor spills) : If the spill is small and you are trained to handle it, don appropriate PPE.[21] Use an inert absorbent material, such as vermiculite or sand, to contain the spill.[4][21]
Clean-up : Carefully sweep or scoop the absorbed material into a designated hazardous waste container.[21] Clean the spill area with soap and water, collecting the cleaning materials as hazardous waste.[21]
In Case of Personal Exposure:
Eye Contact : Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding the eyelids open.[1][6][22] Seek immediate medical attention.[4]
Skin Contact : Remove contaminated clothing and wash the affected area thoroughly with soap and water for at least 15 minutes.[6][22] Seek medical attention if irritation persists.
Inhalation : Move the affected person to fresh air.[6][7] If breathing is difficult, administer oxygen. If breathing has stopped, provide artificial respiration.[6] Seek immediate medical attention.[1]
Ingestion : Do NOT induce vomiting.[6] Rinse the mouth with water and seek immediate medical attention.[6]
V. Disposal Decision Workflow
The following flowchart provides a visual guide to the decision-making process for the disposal of 2-bromo-4-(3-methylphenyl)thiazole.
Caption: Decision workflow for the safe disposal of 2-bromo-4-(3-methylphenyl)thiazole.
By adhering to these procedures, you contribute to a culture of safety and environmental stewardship within your laboratory. The responsible management of chemical waste is a shared responsibility that safeguards both the scientific community and the world at large.
References
What is bromine and what are the safe disposal and recycling methods? - Ideal Response. Available at: [Link]
Spill Control/Emergency Response - EHSO Manual 2025-2026. Available at: [Link]
Emergency Spill Response Guidelines. Available at: [Link]
Environmental Fact Sheet, Organobromine - EPA. Available at: [Link]
5.4.1.1 Incidental Spill Cleanup Procedures | Environment, Health and Safety. Available at: [Link]
Personal Protective Equipment - Environmental Health & Safety - Georgia Tech. Available at: [Link]
EMERGENCY RESPONSE - Department of Chemistry | University of Toronto. Available at: [Link]
0258 - Hazardous Substance Fact Sheet. Available at: [Link]
Protective Gear for Chemical Handling Must-Have Equipment: - SAMS Solutions. Available at: [Link]
Hazardous Waste - EHSO Manual 2025-2026. Available at: [Link]
8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista. Available at: [Link]
Chemical Waste Name or Mixtures: Listed Characteristic Additional Info Disposal Notes (-). Available at: [Link]
Partial List of Chemical Incompatibilities | Environmental Health & Safety | University of Nevada, Reno. Available at: [Link]
Cross-border Movement of Hazardous Waste and Hazardous Recyclable Materials Regulations: Guide to hazardous waste and hazardous recyclable materials classification - Canada.ca. Available at: [Link]
Wiley Guide to Chemical Incompatibilities - SciSpace. Available at: [Link]
Halogenated Organic Liquids - Standard Operating Procedure - Braun Research Group. Available at: [Link]
Incompatibility of major chemicals - Labor Security System. Available at: [Link]
Chemical Incompatibility Guide - UBC Materials Engineering. Available at: [Link]
Personal protective equipment for handling Thiazole, 2-bromo-4-(3-methylphenyl)-
Operational and Safety Guide for Handling Thiazole, 2-bromo-4-(3-methylphenyl)- This document provides comprehensive safety protocols and operational guidance for the handling and disposal of Thiazole, 2-bromo-4-(3-methy...
Author: BenchChem Technical Support Team. Date: March 2026
Operational and Safety Guide for Handling Thiazole, 2-bromo-4-(3-methylphenyl)-
This document provides comprehensive safety protocols and operational guidance for the handling and disposal of Thiazole, 2-bromo-4-(3-methylphenyl)-. As a brominated thiazole derivative, this compound requires careful management to mitigate risks associated with its potential toxicity and reactivity. The procedures outlined below are designed to ensure the safety of laboratory personnel and the integrity of research by establishing a self-validating system of protocols grounded in established safety standards.
Immediate Safety Briefing: Hazard Profile
Before handling this compound, it is critical to understand its hazard profile, which is inferred from structurally similar 2-bromo-4-arylthiazoles.
Acute Toxicity: Assumed to be toxic if swallowed.[1][2]
Eye Damage: Poses a significant risk of causing serious eye damage.[1][2][3][4][5]
Skin Irritation: Expected to cause skin irritation upon contact.[2][3][4][5]
Respiratory Irritation: May cause respiratory tract irritation, particularly if handled as a dust or aerosol.[2][3][5]
Due to these hazards, direct contact must be rigorously avoided through the mandatory use of appropriate engineering controls and Personal Protective Equipment (PPE).
The Core Principle: A Hierarchy of Controls
While this guide focuses on PPE, it is crucial to recognize that PPE is the last line of defense. The foundation of laboratory safety is the hierarchy of controls, which prioritizes eliminating hazards at their source.
Engineering Controls: Your primary method of protection is to handle Thiazole, 2-bromo-4-(3-methylphenyl)- within a certified chemical fume hood.[6] This ensures that any dust, vapors, or aerosols are contained and exhausted away from your breathing zone. Ensure that an eyewash station and safety shower are readily accessible and unobstructed.[6][7]
Administrative Controls: Adhere strictly to Standard Operating Procedures (SOPs) and limit the quantity of the chemical handled to the minimum required for the experiment. Ensure all personnel are trained on the specific hazards of this compound.
Personal Protective Equipment (PPE): The final barrier between you and the chemical hazard. The following sections detail the specific PPE required.
Personal Protective Equipment (PPE) Specification
The selection of PPE must be deliberate and based on a thorough risk assessment of the procedure being performed.
Eye and Face Protection
Given the high risk of serious eye damage, eye protection is non-negotiable.[1][2]
Minimum Requirement: Tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or ANSI Z87.1 (US) standards are mandatory at all times.[6][8][9]
Splash Hazard: When handling solutions or performing operations with a risk of splashing (e.g., pouring, transfers), a full-face shield must be worn in addition to safety goggles.[9][10] A face shield alone does not provide adequate protection.
Hand Protection
Hands are the most likely part of the body to come into direct contact with the chemical.
Glove Type: Chemical-impermeable gloves are required.[1][8] Disposable nitrile gloves are the minimum standard for incidental contact.[9]
Causality: Brominated organic compounds can permeate standard nitrile gloves over time. For prolonged handling or when immersing hands, double-gloving or using a more robust glove material (e.g., Silver Shield) underneath an outer nitrile glove is strongly recommended.[9][10]
Protocol: Always inspect gloves for tears or pinholes before use.[6][8] If contact with the chemical occurs, remove the gloves immediately, wash your hands thoroughly with soap and water, and don a new pair. Do not reuse disposable gloves.[9]
Skin and Body Protection
Protecting the skin from potential irritation and absorption is critical.
Lab Coat: A flame-resistant lab coat is required to protect against splashes and contamination of personal clothing.[8][10]
Clothing: Long pants and closed-toe shoes are mandatory minimum attire in any laboratory setting where hazardous chemicals are present.[9]
Impervious Clothing: For larger-scale operations or situations with a significant risk of spillage, impervious clothing or a chemical-resistant apron should be worn over the lab coat.[8]
Respiratory Protection
Engineering controls are the primary means of respiratory protection.[10]
Standard Operations: All handling should occur inside a chemical fume hood to prevent inhalation of dust or vapors.[6]
Emergency or High-Risk Scenarios: In the event of a large spill outside of a fume hood or if engineering controls fail, a full-face respirator with appropriate cartridges (e.g., Organic Vapor/Acid Gas/P99) should be used by trained personnel during cleanup.[6][8]
Data Presentation: PPE Summary Table
Protection Type
Specification
Rationale & Key Considerations
Eye/Face
Tightly fitting chemical splash goggles (ANSI Z87.1 / EN 166).[6][8][9] Face shield for splash hazards.[9][10]
Protects against splashes and aerosols, which can cause serious eye damage.[1][2]
Hands
Chemical-impermeable gloves (Nitrile minimum).[6][8] Consider double-gloving for extended tasks.
Prevents skin irritation and potential systemic effects from dermal absorption.[2][3]
Skin/Body
Flame-resistant lab coat, long pants, closed-toe shoes.[9][10] Chemical-resistant apron for large volumes.
Protects skin from direct contact and contamination of personal clothing.[8]
Respiratory
Not required when using a certified chemical fume hood.[10] Full-face respirator for emergencies.[6][8]
Prevents respiratory tract irritation from dust or vapors.[2][3][5]
Experimental Protocols: A Step-by-Step Guide
This workflow is designed to minimize exposure at every stage of handling.
Preparation
Area Verification: Confirm the work area is clean and uncluttered. Ensure the chemical fume hood is operational and its certification is current.[6]
Emergency Equipment Check: Verify that the safety shower and eyewash station are accessible and functional.[6][7]
PPE Inspection: Inspect all required PPE for defects before donning.[6]
Pre-Labeling: Prepare and label all necessary glassware and waste containers before introducing the chemical.
Handling the Chemical
Location: Conduct all manipulations, including weighing and transfers, inside the chemical fume hood.[6]
Technique: Handle the compound carefully to avoid the formation of dust and aerosols.[1][6][8] Use tools like a spatula for solids.
Containment: Use secondary containment (e.g., a tray) for transporting the chemical within the lab.
Hygiene: Do not eat, drink, or smoke in the handling area.[1] Wash hands thoroughly after handling is complete, even after removing gloves.[4][11]
Emergency & Spill Cleanup
Evacuation: In case of a significant spill, evacuate personnel to a safe area upwind of the spill.[1][8]
Containment: Prevent the spill from entering drains or waterways.[8]
Cleanup: For small spills, use an inert absorbent material. Collect the material using non-sparking tools and place it in a suitable, closed, and labeled container for disposal.[1][6][8]
First Aid:
Eye Contact: Immediately rinse with water for at least 15 minutes, removing contact lenses if possible. Seek immediate medical attention.[1][12]
Skin Contact: Take off contaminated clothing immediately. Wash the affected area with plenty of soap and water.[12]
Ingestion: Rinse mouth with water. Do not induce vomiting. Get emergency medical help immediately.[1][12]
Disposal Plan
Chemical waste must be managed responsibly to prevent environmental contamination and ensure regulatory compliance.
Waste Collection: All materials contaminated with Thiazole, 2-bromo-4-(3-methylphenyl)-, including excess reagent, contaminated gloves, and absorbent materials, must be collected in a clearly labeled, sealed hazardous waste container.[1][13]
Disposal Protocol: Dispose of the waste through a licensed waste disposal company, following all local, state, and federal regulations.[13][14][15] Do not discharge the chemical into drains or the environment.[8][15]
Visualization: PPE Selection Workflow
The following diagram illustrates the decision-making process for selecting appropriate PPE based on the operational risk level.